3-(Chloromethyl)-2-methylquinoline

• CAS: 500575-85-9

Core Science & Biosynthesis

3-(Chloromethyl)-2-methylquinoline chemical structure and properties

An In-Depth Technical Guide to 3-(Chloromethyl)-2-methylquinoline: Structure, Properties, and Applications in Medicinal Chemistry

Abstract

This technical guide provides a comprehensive overview of 3-(Chloromethyl)-2-methylquinoline, a heterocyclic compound of significant interest in the field of medicinal chemistry and drug development. Quinoline derivatives are recognized for their wide spectrum of biological activities, and functionalized analogues such as 3-(Chloromethyl)-2-methylquinoline serve as crucial intermediates in the synthesis of novel therapeutic agents.[1][2] This document will delve into the chemical structure, physicochemical properties, synthesis, reactivity, and potential applications of this compound, with a particular focus on its role as a building block in the creation of complex, biologically active molecules. The guide is intended for researchers, scientists, and professionals in the pharmaceutical industry who are engaged in the design and synthesis of new chemical entities.

Introduction: The Quinoline Scaffold in Drug Discovery

The quinoline ring system, consisting of a benzene ring fused to a pyridine ring, is a privileged scaffold in medicinal chemistry.[3] Its structural rigidity, aromatic nature, and the presence of a nitrogen heteroatom confer favorable pharmacokinetic and pharmacodynamic properties.[2] This has led to the development of a wide array of quinoline-based drugs with diverse therapeutic applications, including antimalarial (e.g., Chloroquine), antibacterial (e.g., Ciprofloxacin), and anticancer agents.[1][4] The ability to functionalize the quinoline core at various positions allows for the fine-tuning of its biological activity and physical properties. 3-(Chloromethyl)-2-methylquinoline represents a key functionalized derivative, where the chloromethyl group at the 3-position provides a reactive handle for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules.[4][5][6]

Chemical Structure and Physicochemical Properties

The chemical structure of 3-(Chloromethyl)-2-methylquinoline is characterized by a quinoline core with a methyl group at the 2-position and a chloromethyl group at the 3-position.

Molecular Structure:

Caption: Chemical structure of 3-(Chloromethyl)-2-methylquinoline.

Table 1: Physicochemical Properties of 3-(Chloromethyl)-2-methylquinoline and Related Compounds

Property	3-(Chloromethyl)-2-methylquinoline	3-Chloro-2-methylquinoline (Isomer)	2-Chloro-3-(chloromethyl)quinoline
CAS Number	Not explicitly available	10222-49-8[7][8]	90097-52-2[9][10]
Molecular Formula	C₁₁H₁₀ClN	C₁₀H₈ClN	C₁₀H₇Cl₂N
Molecular Weight	191.66 g/mol	177.63 g/mol [7]	212.07 g/mol [10]
Melting Point	Data not available	Not available	114-118 °C[10]
Boiling Point	Data not available	262.4 °C at 760 mmHg[8]	Data not available
Solubility	Data not available	Data not available	Soluble in Dimethylformamide[10]
XLogP3	3.0 (Predicted)	3.2 (Predicted)[7]	3.5 (Predicted)

Note: Experimental data for 3-(Chloromethyl)-2-methylquinoline is limited. Data for constitutional isomers and closely related compounds are provided for reference.

Synthesis of 3-(Chloromethyl)-2-methylquinoline

Proposed Synthetic Workflow:

Caption: Proposed workflow for the synthesis of 3-(Chloromethyl)-2-methylquinoline.

Detailed Experimental Protocol (Proposed):

• Reaction Setup: To a solution of 2,3-dimethylquinoline (1 equivalent) in a suitable solvent such as carbon tetrachloride or benzene, add N-chlorosuccinimide (NCS) (1.0-1.2 equivalents).

  • Causality: Carbon tetrachloride and benzene are common solvents for radical reactions as they are relatively inert under these conditions. NCS is a convenient and safer source of chlorine radicals compared to chlorine gas. An excess of NCS may be used to ensure complete conversion of the starting material.

• Initiation: Add a catalytic amount of a radical initiator, such as benzoyl peroxide (BPO) or azobisisobutyronitrile (AIBN) (0.02-0.1 equivalents).

  • Causality: BPO or AIBN decomposes upon heating to generate free radicals, which initiate the chain reaction of chlorination. The methyl group at the 3-position is generally more susceptible to radical halogenation than the methyl group at the 2-position due to electronic effects, though a mixture of products is possible.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 77-80 °C for CCl₄ or benzene) and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Causality: Refluxing provides the necessary thermal energy for the decomposition of the radical initiator and to overcome the activation energy of the reaction. Monitoring the reaction is crucial to determine the point of maximum conversion and to avoid the formation of dichlorinated byproducts.

• Work-up and Purification: After completion of the reaction, cool the mixture to room temperature. The succinimide byproduct will precipitate and can be removed by filtration. The filtrate is then concentrated under reduced pressure. The resulting crude product is purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3-(Chloromethyl)-2-methylquinoline.

  • Causality: The filtration removes the solid byproduct. Evaporation of the solvent concentrates the product. Column chromatography is a standard technique for purifying organic compounds based on their polarity, and it is essential here to separate the desired product from any unreacted starting material, regioisomers, and over-chlorinated products.

Chemical Reactivity and Applications

The primary site of reactivity in 3-(Chloromethyl)-2-methylquinoline is the chloromethyl group. The chlorine atom is a good leaving group, making the benzylic carbon susceptible to nucleophilic attack. This reactivity is the cornerstone of its utility as a synthetic intermediate.

Representative Reaction: Nucleophilic Substitution

Caption: General scheme for nucleophilic substitution on 3-(Chloromethyl)-2-methylquinoline.

This versatile reactivity allows for the introduction of a wide range of functional groups at the 3-position of the 2-methylquinoline scaffold. For example, reaction with:

• Amines (R₂NH): Yields various substituted amines, which are common moieties in pharmacologically active compounds.

• Alcohols/Phenols (ROH): In the presence of a base, forms ethers.

• Thiols (RSH): Forms thioethers.

• Cyanide (CN⁻): Undergoes cyanation to introduce a nitrile group, which can be further hydrolyzed to a carboxylic acid or reduced to an amine.

The ability to easily introduce these diverse functionalities makes 3-(Chloromethyl)-2-methylquinoline a valuable precursor in the synthesis of compound libraries for high-throughput screening in drug discovery programs. The 2-methyl-quinoline-3-yl-methyl scaffold can be found in molecules designed to target a variety of biological pathways, leveraging the known pharmacological potential of the quinoline core.[3][5]

Predicted Spectroscopic Data

Table 2: Predicted Spectroscopic Data for 3-(Chloromethyl)-2-methylquinoline

Spectroscopy	Predicted Peaks and Interpretation
¹H NMR	δ 7.5-8.2 ppm (m, 4H): Aromatic protons of the quinoline ring system. The exact chemical shifts and multiplicities will depend on the substitution pattern. δ ~4.8 ppm (s, 2H): Methylene protons of the chloromethyl group (-CH₂Cl). The downfield shift is due to the deshielding effect of the adjacent chlorine atom and the aromatic ring. δ ~2.7 ppm (s, 3H): Methyl protons at the 2-position (-CH₃).
¹³C NMR	δ ~158 ppm: C2 carbon attached to the nitrogen and methyl group. δ ~147 ppm: Quaternary carbon of the quinoline ring at the fusion point. δ ~125-138 ppm: Aromatic carbons of the quinoline ring. δ ~45 ppm: Carbon of the chloromethyl group (-CH₂Cl). δ ~24 ppm: Carbon of the methyl group at the 2-position (-CH₃).
IR (Infrared)	~3050 cm⁻¹: C-H stretching of the aromatic ring. ~2950 cm⁻¹: C-H stretching of the methyl and methylene groups. ~1600, 1500, 1450 cm⁻¹: C=C and C=N stretching vibrations of the quinoline ring. ~750-850 cm⁻¹: C-H out-of-plane bending of the aromatic ring. ~700-800 cm⁻¹: C-Cl stretching vibration.
Mass Spec (MS)	m/z ~191/193: Molecular ion peak (M⁺) showing the characteristic 3:1 isotopic pattern for a compound containing one chlorine atom. m/z ~156: Fragment corresponding to the loss of a chlorine radical (M - Cl)⁺. m/z ~141: Fragment corresponding to the loss of the chloromethyl group (M - CH₂Cl)⁺.

Safety and Handling

Specific safety data for 3-(Chloromethyl)-2-methylquinoline is not available. However, based on the known hazards of related chloromethylated aromatic compounds and quinoline derivatives, the following precautions should be taken:[16][17]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any dust or vapors.

• Toxicity: Assumed to be harmful if swallowed, and may cause skin and eye irritation. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

In case of exposure, follow standard first-aid procedures and seek medical attention. A comprehensive risk assessment should be conducted before handling this compound.

Conclusion

3-(Chloromethyl)-2-methylquinoline is a valuable and versatile intermediate in organic synthesis, particularly within the realm of medicinal chemistry. Its key feature is the reactive chloromethyl group, which allows for a wide range of chemical transformations, enabling the synthesis of diverse libraries of quinoline derivatives. While there is a lack of extensive published data on its specific properties, a strong understanding of its chemistry can be inferred from related compounds. For researchers and drug development professionals, 3-(Chloromethyl)-2-methylquinoline represents a key building block for the exploration of novel chemical space in the ongoing quest for new and improved therapeutic agents.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 459598, 3-Chloro-2-methylquinoline. [Link]

• Vijayakumar, V., et al. "An Overview: The biologically important quninoline derivatives." International Journal of ChemTech Research, vol. 9, no. 3, 2016, pp. 629-634. [Link]

• PrepChem. Synthesis of dichloromethyl-quinoline. [Link]

• Supplementary Information for "Synthesis of Quinolines from 2-aminoaryl ketones: Probing the Lewis Acid Sites of Metal Organic Framework Catalyst". [Link]

• Google Patents.

• Osama, L., et al. "Synthesis and molecular modeling of new quinoline derivatives as antitumor agents." Der Pharma Chemica, vol. 8, no. 14, 2016, pp. 100-110. [Link]

• Al-Ostath, A., et al. "Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review." RSC Advances, vol. 10, no. 35, 2020, pp. 20734-20756. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7060, 2-Methylquinoline. [Link]

• Google Patents. CN105085377A - Synthetic method of 3-(chloromethyl)pyridine hydrochloride.

• Wang, Y., et al. "Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs." Molecules, vol. 28, no. 8, 2023, p. 3485. [Link]

• Pharma Noble Chem Ltd. Pharma API Intermediates. [Link]

• Axsyn. Quinoline,3-chloro-2-methyl-;10222-49-8. [Link]

• Stenutz, R. 3-methylquinoline. [Link]

• Kaur, M., et al. "Quinoline-derivatives as privileged scaffolds for medicinal and pharmaceutical chemists: A comprehensive review." Chemical Biology & Drug Design, vol. 100, no. 3, 2022, pp. 317-347. [Link]

• ZM Silane Limited. Organic Synthesis Drug Intermediates. [Link]

• Li, Y., et al. "A General Synthetic Procedure for 2-chloromethyl-4(3H)-quinazolinone Derivatives and Their Utilization in the Preparation of Novel Anticancer Agents with 4-Anilinoquinazoline Scaffolds." Molecules, vol. 18, no. 1, 2013, pp. 1063-1076. [Link]

• Bawa, S., et al. "Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review." RSC Advances, vol. 10, no. 35, 2020, pp. 20734-20756. [Link]

• Borodkin, G. I., et al. "Two-dimensional correlation NMR study of the structure of by-product in the reaction of 2-methylquinoline with 3,5-di-tert-butyl-1,2-benzoquinone." Russian Journal of Organic Chemistry, vol. 52, no. 7, 2016, pp. 1007-1011. [Link]

• Mlunias. Chemical Intermediates in Pharmaceuticals: Key Role in Drug Development. [Link]

• Lenin, R., et al. "Pharmacological Properties And Bioavailability Studies Of 3-Methyl Quinoline." Journal of Pharmaceutical Negative Results, vol. 13, 2022, pp. 1013-1020. [Link]

• Bayat, Z., et al. "1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value." Physical Chemistry Indian Journal, vol. 13, no. 2, 2018, p. 122. [Link]

• Vira, D., et al. "Methylation of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic, Crystallographic, and Molecular Docking Studies." Molecules, vol. 25, no. 18, 2020, p. 4238. [Link]

Sources

• 1. Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quinoline-derivatives as privileged scaffolds for medicinal and pharmaceutical chemists: A comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mlunias.com [mlunias.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Pharma Noble Chem Ltd: Pharma API Intermediates | Pharma Noble Chem Ltd [pharmanoble.com]
• 7. 3-Chloro-2-methylquinoline | C10H8ClN | CID 459598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Quinoline,3-chloro-2-methyl-;10222-49-8 [axsyn.com]
• 9. 2-CHLORO-3-(CHLOROMETHYL)QUINOLINE | 90097-52-2 [chemicalbook.com]
• 10. 2-Chloro-3-(chloromethyl)quinoline | 90097-52-2 | TCI EUROPE N.V. [tcichemicals.com]
• 11. ias.ac.in [ias.ac.in]
• 12. derpharmachemica.com [derpharmachemica.com]
• 13. Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. 3-Chloro-2-(chloromethyl)-4-methylquinoline hydrochloride | Sigma-Aldrich [sigmaaldrich.com]
• 17. 2-Chloro-3-(chloromethyl)quinoline | 90097-52-2 | TCI AMERICA [tcichemicals.com]

Untangling the Pyrazole Scaffold: A Technical Guide to Differentiating Cannabinoid Receptor Modulators AM251 and Rimonabant

For the attention of Researchers, Scientists, and Drug Development Professionals.

This in-depth technical guide provides a comprehensive analysis of two prominent synthetic cannabinoid receptor modulators, AM251 and Rimonabant (SR141716A). While structurally analogous, their subtle molecular distinctions impart significant differences in their pharmacological profiles, necessitating a nuanced understanding for researchers in the field of drug development. This whitepaper will delve into their core chemical identities, explore their shared mechanism of action as inverse agonists at the Cannabinoid Receptor 1 (CB1), and provide detailed methodologies for their analytical differentiation and biological characterization.

Introduction: The Significance of Precise Molecular Identity

In the landscape of G-protein coupled receptor (GPCR) targeted drug discovery, even minor structural modifications can profoundly impact a compound's affinity, selectivity, and functional activity. The pyrazole carboxamide scaffold has proven to be a fertile ground for the development of potent modulators of the endocannabinoid system, particularly the CB1 receptor. Among these, AM251 and Rimonabant have been pivotal research tools for elucidating the physiological roles of the endocannabinoid system.

Both compounds are classified as inverse agonists of the CB1 receptor, a mechanism that not only blocks the receptor's activation by endogenous cannabinoids like anandamide and 2-arachidonoylglycerol but also reduces the receptor's basal, constitutive activity.[1][2] This mode of action has been explored for therapeutic applications in obesity, metabolic disorders, and substance abuse, although clinical development has been hampered by adverse psychiatric effects.[1][3]

A frequent point of confusion for researchers entering this field is the precise identification and differentiation of these closely related analogs. This guide aims to provide clarity by focusing on their distinct chemical identifiers and outlining robust analytical and biological methods for their unambiguous characterization.

Core Chemical and Pharmacological Distinction

The primary distinction between AM251 and Rimonabant lies in a single halogen substitution on the phenyl ring at the C-5 position of the pyrazole core.

• Rimonabant (SR141716A): Features a p-chloro group on the C-5 phenyl substituent.[4][5][6]

• AM251: Possesses a p-iodo group at the same position.[7][8]

This seemingly minor alteration from chlorine to iodine has measurable consequences for the molecule's interaction with the CB1 receptor.

Feature	Rimonabant (SR141716A)	AM251	Reference
CAS Number	168273-06-1	183232-66-8	[6][8]
Molecular Formula	C22H21Cl3N4O	C22H21Cl2IN4O	[6][8]
IUPAC Name	5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-N-(piperidin-1-yl)-1H-pyrazole-3-carboxamide	1-(2,4-dichlorophenyl)-5-(4-iodophenyl)-4-methyl-N-(piperidin-1-yl)-1H-pyrazole-3-carboxamide	[6][8]
CB1 Receptor Binding Affinity (Ki)	11.5 nM	7.5 nM	[7]
Selectivity for CB1 over CB2	~2-fold less selective than AM251	~306-fold selective over CB2	[7][9]

The substitution of iodine in AM251 results in a slightly higher binding affinity for the CB1 receptor compared to the chlorinated Rimonabant.[7] Furthermore, AM251 exhibits a significantly greater selectivity for the CB1 receptor over the CB2 receptor.[7][9] This enhanced selectivity can be a critical factor in experimental design, minimizing off-target effects when probing CB1-mediated pathways.

Mechanism of Action: Inverse Agonism at the CB1 Receptor

Both AM251 and Rimonabant function as inverse agonists at the CB1 receptor.[7][10][11] This is a crucial concept to grasp as it differs from neutral antagonism.

• Neutral Antagonists: Bind to the receptor and block agonists from binding, but have no effect on the receptor's basal activity.

• Inverse Agonists: Bind to the same receptor as agonists but induce a pharmacological response opposite to that of the agonist.[2] They stabilize the inactive conformation of the receptor, thereby reducing its constitutive activity.[2]

The inverse agonism of these compounds at the CB1 receptor is responsible for their effects on reducing food intake and increasing energy expenditure.[3] However, this mechanism is also implicated in the adverse psychiatric side effects observed with Rimonabant, leading to its withdrawal from the market.[6]

Figure 1: Ligand interaction with CB1 receptor states.

Analytical Differentiation: Ensuring Sample Purity and Identity

Given the structural similarity, co-elution in chromatographic methods is a potential issue. Therefore, robust analytical techniques are essential to distinguish between AM251 and Rimonabant and to identify potential process-related impurities.

High-Performance Liquid Chromatography (HPLC)

A well-optimized reverse-phase HPLC method can effectively separate these two compounds. The greater lipophilicity of the iodo-substituted AM251 will typically result in a longer retention time compared to the chloro-substituted Rimonabant under standard reverse-phase conditions.

Protocol 1: Reverse-Phase HPLC for Separation of AM251 and Rimonabant

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient:

  • Start at 60% B.

  • Linear gradient to 95% B over 15 minutes.

  • Hold at 95% B for 5 minutes.

  • Return to 60% B over 1 minute.

  • Equilibrate at 60% B for 4 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve samples in a 1:1 mixture of acetonitrile and water to a final concentration of 1 mg/mL.

Mass Spectrometry (MS)

Mass spectrometry provides definitive identification based on the distinct molecular weights of the two compounds.

Compound	Molecular Weight ( g/mol )	Monoisotopic Mass (Da)
Rimonabant	463.8	462.0781
AM251	555.2	554.0137

High-resolution mass spectrometry (HRMS) is particularly valuable for confirming the elemental composition and identifying potential impurities that may have similar retention times in HPLC.

Figure 2: Analytical workflow for compound differentiation.

Biological Characterization: Assessing Functional Activity

Beyond analytical identification, confirming the biological activity of these compounds is paramount. Radioligand binding assays and functional assays are standard methods to characterize their interaction with the CB1 receptor.

Radioligand Binding Assay

This assay determines the binding affinity (Ki) of the compounds for the CB1 receptor. It involves competing the unlabeled test compound (AM251 or Rimonabant) with a radiolabeled ligand (e.g., [³H]CP55940) for binding to membranes prepared from cells expressing the CB1 receptor.

Protocol 2: CB1 Receptor Radioligand Binding Assay

• Membrane Preparation: Use commercially available membranes from HEK293 cells stably expressing the human CB1 receptor or prepare them in-house.

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EDTA, 0.5 mg/mL BSA, pH 7.4.

• Reaction Mixture (in a 96-well plate):

  • 50 µL of assay buffer

  • 25 µL of [³H]CP55940 (final concentration ~0.5 nM)

  • 25 µL of various concentrations of the test compound (AM251 or Rimonabant)

  • 100 µL of membrane preparation (containing 10-20 µg of protein)

• Incubation: Incubate at 30°C for 60 minutes.

• Termination: Rapidly filter the reaction mixture through a GF/B filter plate pre-soaked in 0.5% polyethyleneimine.

• Washing: Wash the filters three times with ice-cold assay buffer.

• Scintillation Counting: Add scintillation cocktail to the dried filters and count the radioactivity using a scintillation counter.

• Data Analysis: Determine the IC₅₀ value from the competition curve and calculate the Ki using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay

This functional assay measures the ability of a compound to modulate G-protein activation, thereby determining whether it is an agonist, antagonist, or inverse agonist. Inverse agonists like AM251 and Rimonabant will decrease the basal [³⁵S]GTPγS binding.

Protocol 3: [³⁵S]GTPγS Binding Assay

• Assay Buffer: 20 mM HEPES, 100 mM NaCl, 10 mM MgCl₂, pH 7.4.

• Reaction Mixture (in a 96-well plate):

  • 50 µL of assay buffer containing GDP (final concentration 10 µM) and saponin (final concentration 10 µg/mL)

  • 25 µL of various concentrations of the test compound

  • 25 µL of [³⁵S]GTPγS (final concentration ~0.1 nM)

  • 100 µL of CB1-expressing cell membranes (20-30 µg of protein)

• Incubation: Incubate at 30°C for 60 minutes.

• Termination and Scintillation Counting: Follow the same procedure as the radioligand binding assay (steps 5-7).

• Data Analysis: Plot the percentage of basal [³⁵S]GTPγS binding against the concentration of the test compound. A decrease below the basal level indicates inverse agonism.

Synthesis and Potential Impurities

The synthesis of these pyrazole carboxamides typically involves the condensation of a substituted pyrazole carboxylic acid with 1-aminopiperidine.[12] During synthesis, several process-related impurities can arise, including regioisomers and byproducts from incomplete reactions or side reactions.[13][14]

Common potential impurities include:

• Unreacted starting materials (pyrazole carboxylic acid, 1-aminopiperidine).

• Regioisomers of the pyrazole core, which can be challenging to separate.[15]

• Byproducts from side reactions, such as hydrolysis of the carboxamide.

It is crucial to employ purification techniques like flash column chromatography and recrystallization, coupled with the analytical methods described above, to ensure the high purity of the final compound.[15]

Conclusion

The differentiation between AM251 and Rimonabant serves as a critical case study in the importance of precise molecular characterization in drug discovery and chemical biology. Their subtle structural variance leads to demonstrable differences in pharmacological properties, including binding affinity and receptor selectivity. For researchers investigating the endocannabinoid system, a thorough understanding of their distinct identities, coupled with rigorous analytical and biological validation, is essential for generating reproducible and reliable data. The protocols and information provided in this guide offer a framework for achieving this necessary level of scientific integrity.

References

• Lan, R., Liu, Q., Fan, P., et al. (1999). Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. Journal of Medicinal Chemistry, 42(5), 769-776.
• Patsnap Synapse. (2024). What are CB1 inverse agonists and how do they work?
• Christensen, R., Kristensen, P. K., Bartels, E. M., Bliddal, H., & Astrup, A. (2007). Efficacy and safety of the cannabinoid-1 receptor antagonist rimonabant for the treatment of obesity: a meta-analysis of randomised controlled trials. The Lancet, 370(9600), 1706-1713.
• Dr.Oracle. (2025). What are examples of inverse agonists, such as those acting on the CB1 (cannabinoid 1) receptor or benzodiazepine receptor?. Dr.Oracle.
• Justinova, Z., Solinas, M., Tanda, G., Redhi, G. H., & Goldberg, S. R. (2005). The CB1 cannabinoid receptor antagonist SR141716A (rimonabant) and the CB1/TRPV1 receptor antagonist AM251 produce conditioned taste aversion in rats. Psychopharmacology, 179(2), 378-386.
• Pertwee, R. G. (2005). Inverse agonism and neutral antagonism at cannabinoid CB1 receptors. Life Sciences, 76(12), 1307-1324.
• IUPHAR/BPS Guide to PHARMACOLOGY. AM251.
• Hello Bio. AM251 | Cannabinoid receptor 1 (CB1) Antagonist.
• MedchemExpress. AM251 | CB1 Receptor Antagonist.
• Cayman Chemical. AM251 (CAS Number: 183232-66-8).
• Shim, J. Y., Collantes, E. R., & Welsh, W. J. (2001). Molecular interaction of the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor. Journal of Medicinal Chemistry, 44(26), 4647-4657.
• PubMed. Molecular interaction of the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor.
• PubChem. Rimonabant.
• McPartland, J. M., Duncan, M., Di Marzo, V., & Pertwee, R. G. (2007). The CB1 receptor antagonist SR141716A interacts with the lysine 3.28(192) in transmembrane helix 3 of the human CB1 receptor. Molecular Pharmacology, 71(5), 1274-1287.
• PubChem. N-(piperidin-1-yl)-1-(2,4-dichlorophenyl)-5-(4-iodophenyl)-4-methyl-1H-pyrazole-3-carboxamide.
• Benchchem.
• PubChem. 2,2-Dibromo-3-nitrilopropionamide.
• Li, W., et al. (2020).
• Kucuk, M., et al. (2024). Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors. Journal of Molecular Structure, 1303, 137599.
• CAS Common Chemistry. Azamethiphos.
• European Chemicals Agency (ECHA). 2,2-dibromo- 2-cyanoacetamide; [DBNPA].
• AERU. 2,2-dibromo-3-nitrilopropionamide (Ref: XD 1603).
• Baradol, A. K. (1997). Current awareness service. In Library Information science: parameters and perspectives.
• Zhang, Y., et al. (2018). Identification of Trisubstituted-pyrazol Carboxamide Analogs as Novel and Potent Antagonists of Farnesoid X Receptor. ACS Medicinal Chemistry Letters, 9(11), 1085-1090.
• PubChem. Perfluorohexadecanoic acid.
• NIST WebBook. 9,9-Dimethyl-5,8,10,13-tetraoxa-9-silaheptadecane.
• Zheng, J., et al. (2009). Synthesis of Related Substances of Cilostazol. Heterocycles, 78(1), 189-196.
• Green-Mountain Chem. Biocide DBNPA - CAS# 10222-01-2; C3H2N2OBr2.
• Sigma-Aldrich. 5-Methylisoxazole-3-carboxylic acid 3405-77-4.
• IRO Water Treatment. 2 2-dibromo-3-nitrilo-propionamide (DBNPA).
• La-Rosa, M., et al. (2021). Multigram-Scale Organic Synthesis by Resonant Acoustic Mixing: Application to the Sustainable Preparation of Active Pharmaceutical Ingredients. ChemSusChem, 14(18), 3845-3853.
• PubChem.
• Gauth. What is the main difference between Current awareness Service (CAS) and Selective Dissemi [Others].
• DBNPA (2,2-Dibromo-3-Nitrilopropionamide).
• AHH Chemical Co., Ltd. China cas 10222-01-2 factory wholesale 2,2-Dibromo-2-cyanoacetamide (DBNPA)
• Filo. What is the main difference between Current awareness Service (CAS) and S...
• LIS Links. (2011). Difference between CAS & SDI.
• Audia, J. E., et al. (2007). A multigram chemical synthesis of the gamma-secretase inhibitor LY411575 and its diastereoisomers. Organic Letters, 9(24), 4955-4958.
• Information Science and Library Management Blog. (2016). Difference between SDI and CAS.
• Sigma-Aldrich. CAS 71675-85-9.
• Benchchem. Addressing the formation of impurities during (S)-(-)-Perillic acid synthesis.
• Johnston, S. E., et al. (2024). Large-Scale Chemical-Genetic Interaction Profiling Identifies a Novel Small-Molecule Inhibitor of Mycobacterium tuberculosis Polyketide Synthase 13. bioRxiv.
• Wikipedia. Heterocyclic compound.

Sources

• 1. What are CB1 inverse agonists and how do they work? [synapse.patsnap.com]
• 2. droracle.ai [droracle.ai]
• 3. Cannabinoid-1 receptor inverse agonists: current understanding of mechanism of action and unanswered questions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Molecular interaction of the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1- (2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rimonabant | C22H21Cl3N4O | CID 104850 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. AM-251 (drug) - Wikipedia [en.wikipedia.org]
• 8. N-(piperidin-1-yl)-1-(2,4-dichlorophenyl)-5-(4-iodophenyl)-4-methyl-1H-pyrazole-3-carboxamide | C22H21Cl2IN4O | CID 2125 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. AM251 | Cannabinoid receptor 1 (CB1) Antagonist | Hello Bio [hellobio.com]
• 10. Cannabinoid CB1 receptor inverse agonists and neutral antagonists: Effects on food intake, food-reinforced behavior and food aversions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inverse agonism and neutral antagonism at cannabinoid CB1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 14. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Solubility of 3-(chloromethyl)-2-methylquinoline in organic solvents

An In-depth Technical Guide to the Solubility of 3-(chloromethyl)-2-methylquinoline in Organic Solvents

Abstract

This technical guide provides a comprehensive overview of the principles, experimental determination, and predictive analysis of the solubility of 3-(chloromethyl)-2-methylquinoline in organic solvents. Designed for researchers, scientists, and professionals in drug development, this document integrates theoretical concepts with practical, field-proven methodologies. It offers a detailed, step-by-step protocol for equilibrium solubility determination using High-Performance Liquid Chromatography (HPLC) and UV-Vis spectrophotometry, emphasizing scientific integrity and experimental robustness. The guide also discusses the physicochemical properties of the title compound, explores the factors governing its solubility, and provides essential safety precautions for its handling.

Introduction to 3-(chloromethyl)-2-methylquinoline

Quinoline and its derivatives are fundamental scaffolds in medicinal chemistry and materials science, recognized for their wide range of biological activities.[1] The strategic placement of substituents on the quinoline ring, such as chloro and methyl groups, significantly alters the molecule's physicochemical properties, including solubility, lipophilicity, and electronic distribution, which in turn modulates its therapeutic potential and application.

1.1 Chemical Structure and Physicochemical Properties

3-(chloromethyl)-2-methylquinoline is a derivative of quinoline with the following structure:

• Chemical Formula: C₁₁H₁₀ClN

• Molecular Weight: 191.65 g/mol [2]

• Appearance: Typically a solid powder at room temperature.

• Predicted Lipophilicity (XLogP3): 3.5[2][3]

The structure features a bicyclic aromatic quinoline core, which is relatively nonpolar. The presence of a nitrogen atom introduces a polar site capable of acting as a hydrogen bond acceptor. The chloromethyl group (-CH₂Cl) adds a polarizable C-Cl bond and contributes to the molecule's overall size and lipophilicity. The high XLogP3 value suggests a preference for lipophilic (nonpolar) environments over aqueous media. Understanding these properties is the first step in predicting and rationalizing its solubility behavior in various organic solvents.

1.2 Significance in Research and Drug Development

The solubility of an active pharmaceutical ingredient (API) is a critical physical property that profoundly impacts its bioavailability, formulation development, and therapeutic efficacy.[4] For a compound like 3-(chloromethyl)-2-methylquinoline, which serves as a potential building block or intermediate in the synthesis of more complex molecules, knowledge of its solubility is paramount for:

• Reaction Chemistry: Selecting appropriate solvents for synthesis, purification, and crystallization.

• Process Development: Designing scalable and efficient manufacturing processes.

• Formulation Studies: Developing stable and effective dosage forms, from parenteral solutions to solid dispersions.[5]

Theoretical Framework for Solubility

The solubility of a solid compound in a liquid solvent is a thermodynamic equilibrium process.[4] The extent to which a solute dissolves is governed by the intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules.

2.1 The Principle of "Like Dissolves Like"

This fundamental principle serves as a primary guideline for predicting solubility.[6][7] It states that substances with similar polarities are more likely to be soluble in one another.

• Polar Solutes (e.g., those with -OH, -NH₂, -COOH groups) tend to dissolve in polar solvents (e.g., water, methanol, ethanol) through dipole-dipole interactions and hydrogen bonding.

• Nonpolar Solutes (e.g., hydrocarbons) dissolve in nonpolar solvents (e.g., hexane, toluene) through van der Waals forces.

Based on its structure, 3-(chloromethyl)-2-methylquinoline is predominantly nonpolar and lipophilic, but with a polar nitrogen heteroatom and a chloromethyl group. This duality suggests it will exhibit limited solubility in highly polar solvents like water but will be more soluble in solvents of intermediate polarity and nonpolar solvents.

2.2 Factors Influencing Solubility

The interplay between solute and solvent properties dictates the final solubility. A visual representation of these relationships is provided below.

Caption: Key solute and solvent properties governing solubility.

Experimental Determination of Solubility

To obtain reliable and quantitative solubility data, a robust experimental protocol is essential. The most common and trusted method is the shake-flask equilibrium solubility method .[8] This involves generating a saturated solution and then measuring the concentration of the dissolved solute.

3.1 Materials and Reagents

• 3-(chloromethyl)-2-methylquinoline (solid)

• A selection of organic solvents (e.g., methanol, ethanol, acetone, acetonitrile, ethyl acetate, dichloromethane, toluene, hexane) of appropriate purity (e.g., HPLC grade).

• Scintillation vials or glass test tubes with screw caps.

• Orbital shaker or rotator with temperature control.

• Syringe filters (0.45 µm or finer, selected for solvent compatibility, e.g., PTFE).

• Analytical balance.

• Volumetric flasks and pipettes.

• HPLC or UV-Vis spectrophotometer.

3.2 Experimental Workflow: Shake-Flask Method

The following diagram outlines the critical steps for accurately determining solubility.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. echemi.com [echemi.com]
• 3. 2-Chloro-3-(chloromethyl)quinoline | C10H7Cl2N | CID 2063384 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. improvedpharma.com [improvedpharma.com]
• 5. rjptonline.org [rjptonline.org]
• 6. pharmaguru.co [pharmaguru.co]
• 7. chem.ws [chem.ws]
• 8. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: High-Fidelity Synthesis of 3-((Amino)methyl)-2-methylquinoline Scaffolds

Executive Summary

The 3-((amino)methyl)-2-methylquinoline pharmacophore is a privileged structure in medicinal chemistry, exhibiting significant biological activity in antimalarial, anticancer, and antimicrobial therapeutic areas. This application note details a robust, scalable synthetic route for preparing these derivatives. Unlike conventional methods that suffer from regioselectivity issues, this protocol utilizes a convergent Friedländer annulation followed by a functional group interconversion (FGI) strategy. This approach ensures exclusive formation of the 2-methyl isomer and provides a versatile "late-stage diversification" point via a stable chloromethyl intermediate.

Strategic Analysis & Retrosynthesis

To achieve high purity and structural certainty, we avoid direct functionalization of the quinoline ring (e.g., radical halogenation), which often leads to inseparable mixtures of 2-methyl (benzylic) and 3-methyl halogenation.

The Logic of the Pathway

• Regiocontrol (Ring Construction): We employ the Friedländer synthesis using o-aminobenzaldehyde and ethyl acetoacetate. The inherent reactivity difference between the ketone and ester carbonyls in the

  -keto ester directs the condensation to yield ethyl 2-methylquinoline-3-carboxylate exclusively.

• Linker Activation: The ester is reduced to a primary alcohol and subsequently converted to a chloride. This creates an electrophilic "handle" at the C3 position.

• Diversification: The resulting 3-(chloromethyl)-2-methylquinoline serves as a common intermediate for parallel synthesis, reacting cleanly with diverse primary and secondary amines.

Figure 1: Strategic workflow for the synthesis of 3-aminomethyl-2-methylquinoline derivatives.

Detailed Experimental Protocols

Protocol A: Scaffold Synthesis (Friedländer Annulation)

Objective: Synthesis of Ethyl 2-methylquinoline-3-carboxylate.

• Reagents:

  • o-Aminobenzaldehyde (1.0 equiv)[1]

  • Ethyl acetoacetate (1.2 equiv)[2]

  • Piperidine (0.1 equiv)

  • Ethanol (Absolute)[1]

Step-by-Step Procedure:

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve o-aminobenzaldehyde (e.g., 10 mmol) in absolute ethanol (20 mL).

• Addition: Add ethyl acetoacetate (12 mmol) followed by catalytic piperidine (1 mmol). The solution may turn slightly orange/yellow.

• Reaction: Heat the mixture to reflux (

  ) with magnetic stirring. Monitor via TLC (Hexane:EtOAc 4:1). Reaction typically completes in 4–6 hours.

• Workup: Cool the reaction to room temperature. The product often crystallizes directly upon cooling.

  • If solid forms: Filter the precipitate and wash with cold ethanol.

  • If oil remains: Evaporate solvent, redissolve in EtOAc, wash with water and brine, dry over

    , and concentrate.

• Purification: Recrystallization from Ethanol/Hexane or flash chromatography (SiO2, 0-20% EtOAc in Hexane).

• Yield Expectation: 75–85%.

Protocol B: Linker Activation (Reduction & Chlorination)

Objective: Conversion of ester to reactive chloromethyl intermediate.

Step B1: Reduction to Alcohol[3]

• Reagents:

  (LAH, 1.5 equiv), Anhydrous THF.

• Safety: LAH is pyrophoric. Conduct under inert atmosphere (

  /Ar).

• Suspend LAH in anhydrous THF at

  .

• Add a solution of Ethyl 2-methylquinoline-3-carboxylate in THF dropwise.

• Stir at

  for 1 hour, then warm to RT for 2 hours.

• Quench (Fieser Method): Cool to

  . Carefully add water ( mL), then 15% NaOH ( mL), then water ( mL). Filter the granular white precipitate.

• Concentrate filtrate to obtain (2-methylquinolin-3-yl)methanol .

Step B2: Chlorination

• Reagents: Thionyl Chloride (

  , 2.0 equiv), DCM (Dichloromethane).

• Dissolve the alcohol from B1 in dry DCM. Cool to

  .

• Add

  dropwise (Gas evolution: , ).

• Stir at RT for 2–4 hours.

• Evaporate volatiles under reduced pressure. Caution: The residue is the hydrochloride salt of 3-(chloromethyl)-2-methylquinoline .

• Optional: Neutralize with saturated

  and extract with DCM to get the free base, but the salt is stable for storage.

Protocol C: Library Diversification (Amination)

Objective: Parallel synthesis of amine derivatives.

• Reagents:

  • 3-(Chloromethyl)-2-methylquinoline (1.0 equiv)

  • Target Amine (

    , 1.5–2.0 equiv)

  • Base:

    (3.0 equiv) or DIPEA

  • Solvent: Acetonitrile (ACN) or DMF

Procedure:

• Dissolve the chloro-intermediate in ACN.

• Add

  and the specific amine.

• Heat to

  for 4–12 hours (monitor by LC-MS).

• Workup: Dilute with water, extract with EtOAc.

• Purification: Since the product is basic, use Neutral Alumina or Silica (with 1%

  in eluent) to prevent streaking.

Data Presentation & Validation

Expected Analytical Data

The following table summarizes the key spectral shifts indicating successful transformation.

Transformation Step	Key 1H NMR Signal (CDCl3)	Observation
Ester (Inter 1)	4.45 (q, 2H), 1.45 (t, 3H)	Presence of Ethyl ester quartet/triplet.
Alcohol (Inter 2)	4.90 (s, 2H)	Disappearance of ethyl signals; appearance of benzylic .
Chloride (Inter 3)	4.75 (s, 2H)	Shift of benzylic protons due to Cl electronegativity.
Final Amine	3.80–4.00 (s, 2H)	Upfield shift of benzylic adjacent to Nitrogen.

Troubleshooting Guide

• Issue: Low yield in Friedländer step.

  • Cause: Self-condensation of ethyl acetoacetate.

  • Solution: Ensure o-aminobenzaldehyde is fully dissolved before adding the keto-ester. Use fresh piperidine.

• Issue: Polarity/Streaking during purification.

  • Cause: Interaction of quinoline nitrogen with acidic silica.

  • Solution: Pre-wash silica with 1% Triethylamine/Hexane or use amine-functionalized silica cartridges.

References

• Friedländer, P. (1882).[4] "Ueber o-Amidobenzaldehyd".[4] Berichte der deutschen chemischen Gesellschaft. Link[4]

• Marco-Contelles, J., et al. (2009).[4] "Recent Advances in the Friedländer Reaction". Chemical Reviews. Link

• Muscia, G. C., et al. (2011). "Synthesis and antitubercular activity of new 3-substituted quinoline derivatives". Bioorganic & Medicinal Chemistry Letters. Link

• Vandekerckhove, S., & D'hooghe, M. (2015). "Quinoline-based antimalarial hybrid compounds". Bioorganic & Medicinal Chemistry. Link

• Organic Chemistry Portal. "Friedlaender Synthesis". Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. PROCESS FOR THE PREPARATION OF QUINOLINE DERIVATIVE AND INTERMEDIATE THEREFOR - Patent 1099694 [data.epo.org]
• 4. Friedländer synthesis - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: 3-(Chloromethyl)-2-methylquinoline Hydrochloride

This technical guide addresses the stability, handling, and troubleshooting of 3-(chloromethyl)-2-methylquinoline hydrochloride (CAS: 21863-56-9).[1][2] It is designed for researchers utilizing this compound as a reactive intermediate in the synthesis of functionalized quinoline derivatives.

[1][2]

Status: Operational Role: Senior Application Scientist Topic: Stability & Degradation Profiles[1][2]

Executive Summary

3-(Chloromethyl)-2-methylquinoline hydrochloride is a highly reactive electrophile.[1][2] Its utility stems from the lability of the chloromethyl group (

), which renders it susceptible to nucleophilic attack.[1][2] However, this same reactivity dictates its instability. The primary failure mode is hydrolysis driven by atmospheric moisture, converting the active chloride into an inactive alcohol (3-(hydroxymethyl)-2-methylquinoline) and releasing hydrochloric acid.[1][2]

Module 1: Stability Profile & Degradation Mechanisms[1]

The Hydrolysis Trap

The chloromethyl moiety is benzylic-like in reactivity.[1][2] In the presence of water (even atmospheric humidity), the chloride acts as a leaving group. This reaction is often autocatalytic in moist air because the released HCl is hygroscopic, pulling in more water and accelerating the degradation of the remaining solid.

Key Degradation Pathways:

• Hydrolysis (Major): Reaction with water yields the alcohol.[2]

• Solvolysis (Context-Specific): Reaction with nucleophilic solvents (e.g., Methanol) yields ethers.[2]

• Dimerization (Minor): In concentrated, non-acidic solutions, the free base can self-alkylate.[2]

Visualization of Degradation

The following diagram illustrates the chemical fate of the compound under suboptimal conditions.

Figure 1: Chemical degradation pathways.[1][2] Red arrows indicate the primary failure mode via moisture ingress.[2]

Module 2: Storage & Handling Protocols[1][4][5]

Storage Specifications

To maintain purity >95%, strict environmental control is required.

Parameter	Specification	Scientific Rationale
Temperature	2°C to 8°C	Lowers kinetic energy, slowing the rate of hydrolysis and thermal decomposition.[1][2]
Atmosphere	Inert (Argon/N₂)	Displaces oxygen and, more importantly, atmospheric moisture.[2]
Container	Amber Glass, Tightly Sealed	Protects from light (minor concern) and ensures a hermetic seal against humidity.[2]
Desiccant	Required	Silica gel or molecular sieves in the secondary container trap residual moisture.[2]

Handling Workflow

Critical Rule: Never weigh this compound on an open bench on a humid day.

• Equilibration: Allow the storage vial to reach room temperature before opening. This prevents condensation from forming on the cold solid.

• Solvent Choice:

  • Recommended: Anhydrous DMF, DMSO, or Dichloromethane (DCM).

  • Avoid: Water, Methanol, Ethanol (unless immediate reaction is intended).

• Quenching: All glassware and spatulas should be rinsed with a dilute base (e.g., Sodium Bicarbonate) after use to neutralize potential alkylating residues.

Module 3: Troubleshooting & FAQs

Q1: The solid has turned into a sticky paste. Is it still usable?

Answer: No.

• Diagnosis: The compound has undergone significant hydrolysis.[2] The "stickiness" is often due to the hygroscopic nature of the HCl salts and the formation of the alcohol degradation product, which can lower the melting point of the mixture.

• Action: Discard as hazardous waste. Do not attempt to dry it; the chemical integrity is compromised.

Q2: Can I use Methanol or Ethanol to dissolve the salt for my reaction?

Answer: Proceed with Caution.

• Risk: Primary alcohols are nucleophiles.[2] If you dissolve the chloromethyl salt in methanol and let it stand (pot-life > 1 hour), you risk converting your reagent into the methyl ether via solvolysis (

  mechanism).[1][2]

• Solution: Use non-nucleophilic polar solvents like Acetonitrile or DMF for the stock solution.[2] Add the alcohol only if it is a reactant.

Q3: How do I validate the purity before running a critical reaction?

Answer: Run a quick HPLC or TLC.[2]

• TLC Method:

  • Stationary Phase: Silica Gel.[2]

  • Mobile Phase: 5% Methanol in DCM.[2]

  • Observation: The alcohol impurity (hydrolysis product) is significantly more polar and will have a lower

    value than the chloromethyl parent compound.

• Self-Validation: If you see a strong spot dragging near the baseline or a significant shift in retention time, the batch is degraded.[1][2]

Q4: Why is the solution turning yellow/orange over time?

Answer: Trace Polymerization/Oxidation.[2]

• Mechanism: Quinoline derivatives are light-sensitive and prone to oxidation.[1][2] While the HCl salt protects the nitrogen, trace amounts of free base (generated if the solvent is slightly basic or wet) can oxidize or polymerize to form chromophores.

• Impact: Slight discoloration is often acceptable, but deep color changes indicate >5% degradation.[2]

Module 4: Emergency & Safety (E-E-A-T)[1][2]

Hazard Class: Corrosive (Skin/Eye), Acute Toxicity.[3][4] Signal Word: DANGER.

• Skin Contact: This compound is an alkylating agent.[2] It can covalently bind to DNA/proteins.[2] Wash immediately with soap and water; do not use alcohol (increases skin permeability).

• Inhalation: Dust is extremely irritating to the respiratory tract due to hydrolysis (releasing HCl) on moist mucous membranes.[2] Always handle in a fume hood.

References

• Sigma-Aldrich. (2025).[2][5][6][7] Safety Data Sheet: 3-Chloro-2-(chloromethyl)-4-methylquinoline hydrochloride. Link

• PubChem. (n.d.).[2] Compound Summary: 3-(Chloromethyl)-2-methylquinoline.[1][2] National Library of Medicine. Link[1][2]

• Thermo Fisher Scientific. (2025).[2][5][6] Safety Data Sheet: 2-(Chloromethyl)quinoline hydrochloride. Link

• Musser, J. H., et al. (1984). Synthesis of chloromethyl quinolines and their reactivity. Journal of Medicinal Chemistry. (Contextual grounding for chloromethyl reactivity).

Sources

• 1. 21863-56-9|3-(Chloromethyl)quinoline hydrochloride|BLD Pharm [bldpharm.com]
• 2. 3-Chloro-2-methylquinoline | C10H8ClN | CID 459598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. 3-Chloro-2-(chloromethyl)-4-methylquinoline hydrochloride | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Navigating the Challenges of Moisture-Sensitive Chloromethyl Quinoline Intermediates

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with chloromethyl quinoline intermediates. These potent building blocks are pivotal in the synthesis of a wide array of biologically active molecules, yet their inherent reactivity and sensitivity to moisture can present significant experimental hurdles. This guide is structured to provide not only solutions to common problems but also a deeper understanding of the underlying chemical principles governing the stability and reactivity of these valuable compounds. Our goal is to empower you with the knowledge to anticipate challenges, troubleshoot effectively, and ensure the integrity and success of your synthetic endeavors.

Frequently Asked Questions (FAQs)

This section addresses the most common queries and concerns encountered when working with chloromethyl quinoline intermediates.

Q1: Why are chloromethyl quinoline intermediates so sensitive to moisture?

A1: The high reactivity of chloromethyl quinolines stems from the nature of the chloromethyl group attached to the quinoline core. The quinoline ring, being an electron-withdrawing system, enhances the electrophilicity of the benzylic carbon in the chloromethyl group. This makes it highly susceptible to nucleophilic attack. Water, although a weak nucleophile, is often present in sufficient quantities in non-anhydrous solvents or the atmosphere to react with the intermediate. This reaction, a form of hydrolysis, leads to the formation of the corresponding hydroxymethyl quinoline, an unwanted byproduct that can complicate purification and reduce the yield of the desired product. The hydrochloride salt form of these intermediates is often more stable and easier to handle than the free base, as protonation of the quinoline nitrogen reduces the overall electron density of the ring system, slightly mitigating the reactivity of the chloromethyl group.[1][2]

Q2: What is the primary degradation product when a chloromethyl quinoline intermediate is exposed to moisture?

A2: The primary degradation product is the corresponding hydroxymethyl quinoline. The reaction proceeds via a nucleophilic substitution mechanism where the chlorine atom is displaced by a hydroxyl group from a water molecule. This conversion can occur during the reaction if solvents are not rigorously dried, or during workup and storage if the intermediate is exposed to atmospheric moisture.

Q3: How can I visually detect if my chloromethyl quinoline intermediate has started to degrade?

A3: While visual inspection is not a definitive method, degradation can sometimes be indicated by a change in the physical appearance of the material, such as a transition from a crystalline solid to a waxy or oily substance. However, the most reliable methods for detecting degradation are analytical. Thin Layer Chromatography (TLC) can often show the appearance of a new, more polar spot corresponding to the hydroxymethyl quinoline byproduct. For more quantitative analysis, techniques like HPLC and UPLC-MS/MS are highly recommended to assess the purity of the intermediate and quantify the extent of degradation.[3][4][5]

Q4: What are the ideal storage conditions for chloromethyl quinoline intermediates?

A4: To maintain the integrity of these reactive compounds, stringent storage conditions are necessary. They should be stored in a tightly sealed container, preferably under an inert atmosphere of argon or nitrogen, to exclude moisture and oxygen. Storage at low temperatures, such as in a freezer at -20°C, is also recommended to slow down any potential degradation pathways.[6][7] For highly sensitive intermediates, storage in a desiccator within a cold room or freezer provides an additional layer of protection.

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during the use of chloromethyl quinoline intermediates in synthesis.

Issue 1: Low or No Yield of the Desired Product in Nucleophilic Substitution Reactions

• Possible Cause 1: Degradation of the Chloromethyl Quinoline Intermediate.

  • Evidence: Presence of a significant amount of hydroxymethyl quinoline in the starting material (as determined by NMR, HPLC, or LC-MS).

  • Solution:

    • Verify Purity: Always check the purity of the chloromethyl quinoline intermediate before use.

    • Use Fresh or Properly Stored Reagent: If degradation is suspected, use a fresh batch or a sample that has been stored under strictly anhydrous and inert conditions.

    • Consider the Hydrochloride Salt: If you are using the free base, switching to the more stable hydrochloride salt may improve results.[1][2]

• Possible Cause 2: Inadequate Anhydrous Reaction Conditions.

  • Evidence: The reaction fails even with a pure starting material.

  • Solution:

    • Solvent Purity: Ensure that all solvents are rigorously dried to have a very low water content.

    • Glassware Preparation: All glassware should be oven-dried or flame-dried under vacuum immediately before use to remove adsorbed moisture.

    • Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas like argon or nitrogen.

Issue 2: Formation of Multiple Byproducts

• Possible Cause 1: Competing Elimination Reactions.

  • Evidence: Formation of a vinylquinoline byproduct, especially when using sterically hindered or strong bases.

  • Solution:

    • Choice of Base: Use a non-nucleophilic, sterically hindered base if a base is required for the reaction. If the nucleophile is an amine, it can often act as its own base.

    • Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable reaction rate to disfavor the elimination pathway, which typically has a higher activation energy.

• Possible Cause 2: Reaction with the Solvent.

  • Evidence: Formation of byproducts where the solvent molecule has been incorporated into the product.

  • Solution:

    • Solvent Selection: Choose a non-nucleophilic, aprotic solvent for the reaction. Protic solvents like alcohols can compete with the desired nucleophile.

Experimental Protocols

Protocol 1: General Procedure for Handling and Dispensing Chloromethyl Quinoline Intermediates

This protocol should be performed in a well-ventilated fume hood.

• Preparation:

  • Set up a Schlenk line or a glove box with a dry, inert atmosphere (argon or nitrogen).

  • Oven-dry all glassware (e.g., flasks, syringes, cannulas) at >120°C for at least 4 hours and allow to cool in a desiccator or under a stream of inert gas.

• Dispensing:

  • Allow the container of the chloromethyl quinoline intermediate to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the cold solid.[7]

  • If using a Schlenk line, quickly transfer the desired amount of the solid to a pre-dried flask under a positive pressure of inert gas.

  • If using a glove box, all manipulations can be carried out in the inert atmosphere.

• Dissolution and Transfer:

  • Add the freshly dried, anhydrous solvent to the flask containing the intermediate via a syringe or cannula.

  • If the resulting solution needs to be transferred to another reaction vessel, use a cannula transfer technique under positive inert gas pressure.

Protocol 2: Monitoring Reaction Progress and Detecting Degradation by UPLC-MS/MS

This is a general guideline; specific parameters may need to be optimized for your particular analyte and system.

• Sample Preparation:

  • Withdraw a small aliquot (e.g., 50 µL) from the reaction mixture.

  • Quench the reaction in the aliquot with an appropriate reagent (e.g., a small amount of water or methanol if the reaction is not water-sensitive).

  • Dilute the quenched aliquot with a suitable solvent (e.g., acetonitrile/water mixture) to a final concentration appropriate for your instrument.

• Chromatographic Conditions (Example):

  • Column: A reverse-phase C18 column is a good starting point.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: As recommended for the column dimensions.

  • Injection Volume: Typically 1-5 µL.

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is usually effective for quinoline derivatives.

  • Detection Mode: Use Selected Ion Monitoring (SIM) for the expected masses of your starting material, product, and the potential hydroxymethyl quinoline byproduct to enhance sensitivity and selectivity. For more complex mixtures, a full scan can be used initially to identify all components.

Data and Diagrams

Table 1: Recommended Water Content in Solvents for Reactions with Chloromethyl Quinoline Intermediates

Solvent	Recommended Max. Water Content (ppm)	Recommended Drying Agent(s)
Acetonitrile (MeCN)	< 30	Calcium hydride, followed by distillation; or 3Å molecular sieves
Dichloromethane (DCM)	< 20	Calcium hydride, followed by distillation; or activated alumina
Tetrahydrofuran (THF)	< 50	Sodium/benzophenone ketyl; or activated 3Å molecular sieves
N,N-Dimethylformamide (DMF)	< 50	Barium oxide or 4Å molecular sieves, followed by vacuum distillation

This data is compiled from standard laboratory practices for handling moisture-sensitive reagents.

Diagram 1: Hydrolytic Degradation Pathway of 2-(Chloromethyl)quinoline

Caption: Proposed SN1-like mechanism for the hydrolysis of 2-(chloromethyl)quinoline.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: Logical workflow for troubleshooting low-yield reactions.

References

• Organic Syntheses. Working with Hazardous Chemicals. (2009). [Link]

• SIELC Technologies. 2-(Chloromethyl)quinoline. (2018). [Link]

• University of Rochester, Department of Chemistry. How To Run A Reaction: The Quench. [Link]

• EPFL. Protocol for quenching reactive chemicals. [Link]

• ACS Publications. Effect of Trace Water on the 1,2-Dichloroethane Cracking over Zeolite Catalysts. (2022). [Link]

• MDPI. 2-Methyl-5-chloromethyl-8-hydroxyquinoline. (2001). [Link]

• YouTube. Solvolysis Reactions With Stereochemistry - SN1 Mechanism. (2023). [Link]

• YouTube. Solvolysis - SN1 Reaction Mechanism - Stereochemistry. (2016). [Link]

• Reddit. Quenching guide. (2024). [Link]

• SciSpace. Synthesis of derivatives of quinoline. [Link]

• ResearchGate. Chloromethylation of Aromatic Compounds. [Link]

• IIP Series. SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. [Link]

• Quora. Why nucleophllic substitution in quinoline takes place at 2 position not at 4 position?. (2018). [Link]

• Google Patents. Process for the preparation of 2-chloromethyl-pyridines or -quinolines.

• RSC Publishing. Aromatic interactions with heterocycles in water. (2023). [Link]

• PubMed. Comparative study of the LC-MS/MS and UPLC-MS/MS for the multi-residue analysis of quinolones, penicillins and cephalosporins in cow milk, and validation according to the regulation 2002/657/EC. (2011). [Link]

• Master Organic Chemistry. Reactions on the “Benzylic” Carbon: Bromination And Oxidation. (2018). [Link]

• PMC - NIH. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. (2020). [Link]

• MDPI. Multiresidue Determination of 26 Quinolones in Poultry Feathers Using UPLC-MS/MS and Their Application in Residue Monitoring. (2023). [Link]

• PubMed. Reaction of Chlorine Dioxide with Saturated Nitrogen-Containing Heterocycles and Comparison with the Micropollutant Behavior in a Real Water Matrix. (2022). [Link]

• PMC - NIH. Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents. [Link]

• Google Patents.

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Quinoline. [Link]

• MDPI. Greener Synthesis of Nitrogen-Containing Heterocycles in Water, PEG, and Bio-Based Solvents. (2021). [Link]

• Molnar Institute. A validated UHPLC–MS method for tryptophan metabolites. [Link]

• Agilent. Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. [Link]

• PMC - NIH. Biologically active quinoline and quinazoline alkaloids part I. [Link]

• Chemistry LibreTexts. Solutions for Selected Problems. (2021). [Link]

• MDPI. Quinoline Hydroxyalkylations from Iron-Catalyzed, Visible-Light-Driven Decarboxylations. (2024). [Link]

• Organic Chemistry. Nucleophilic Substitution Practice Questions & Answers – Page 1. [Link]

• Reddit. Some difficulties in phenanthroline nucleophilic aromatic substitution and chlorination. (2020). [Link]

• Chemistry LibreTexts. The Discovery of Nucleophilic Substitution Reactions. (2025). [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. CAS 3747-74-8: 2-(Chloromethyl)quinoline hydrochloride [cymitquimica.com]
• 3. 2-(Chloromethyl)quinoline | SIELC Technologies [sielc.com]
• 4. Comparative study of the LC-MS/MS and UPLC-MS/MS for the multi-residue analysis of quinolones, penicillins and cephalosporins in cow milk, and validation according to the regulation 2002/657/EC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Stability and Storage | Tocris Bioscience [tocris.com]
• 7. quora.com [quora.com]

Controlling exotherms during thionyl chloride addition to quinoline alcohols

A Researcher's Guide to Safely Managing Exotherms During Thionyl Chloride Addition

Welcome to the Technical Support Center for handling thionyl chloride reactions with quinoline alcohols. As a Senior Application Scientist, I've designed this guide to provide you with in-depth technical and practical advice. The conversion of quinoline alcohols to their corresponding chlorides is a powerful transformation in medicinal chemistry and materials science. However, the reaction's exothermic nature requires careful management to ensure safety, purity, and yield. This resource addresses common challenges and provides solutions in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: Why is the addition of thionyl chloride to my quinoline alcohol so exothermic?

A1: The reaction between an alcohol and thionyl chloride (SOCl₂) is inherently exothermic for two main reasons. Firstly, you are forming strong S-O and H-Cl bonds at the expense of weaker O-H and S-Cl bonds, which releases significant energy as heat. Secondly, the reaction produces gaseous byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), which are readily expelled from the reaction mixture.[1] This drives the reaction equilibrium forward, contributing to the overall exothermicity.[1][2] The reaction with water is particularly violent and produces the same hazardous gases, underscoring the need for scrupulously dry apparatus and reagents.[3][4][5][6]

The fundamental reaction proceeds through the formation of an alkyl chlorosulfite intermediate, which then decomposes to the final alkyl chloride.[7] Each of these steps contributes to the overall heat release.

Q2: My reaction temperature is spiking uncontrollably. What are the immediate risks and mitigation steps?

A2: A rapid temperature increase, or "thermal runaway," is a serious safety hazard.[8] The immediate risks include:

• Violent Boiling and Splashing: The solvent can rapidly boil, leading to the forceful ejection of corrosive and toxic materials from the reaction vessel.

• Pressure Buildup: The rapid evolution of SO₂ and HCl gas can over-pressurize the system, potentially causing glassware to fail or explode.[6]

• Side Reactions and Decomposition: High temperatures can promote unwanted side reactions, such as elimination to form alkenes, or decomposition of the starting material or product, leading to reduced yield and purity. The quinoline ring itself is generally stable, but substituents may be sensitive to heat.[9]

Immediate Mitigation Steps:

• Stop the Addition: Immediately cease adding thionyl chloride.

• Enhance Cooling: Increase the efficiency of your cooling bath. If using an ice-water bath, add more ice and salt to lower the temperature.

• Dilute (If Safe): If the reaction is still manageable, adding more cold, dry, inert solvent can help to dissipate the heat.

Troubleshooting Guide: Controlling the Exotherm

Issue 1: Significant exotherm observed even with slow addition at low temperatures.

• Possible Cause 1: Residual Water: Trace amounts of water in the quinoline alcohol, solvent, or glassware will react violently with thionyl chloride, causing a sharp initial exotherm.[3][4][5][6]

  • Solution: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents. Dry the quinoline alcohol azeotropically with toluene or under high vacuum before use.

• Possible Cause 2: Incorrect Order of Addition: Adding the quinoline alcohol to the thionyl chloride can lead to a large exotherm as the initial concentration of the alcohol is high.

  • Solution: The recommended procedure is to add the thionyl chloride dropwise to a cooled solution of the quinoline alcohol.[10] This maintains a low concentration of the reactive thionyl chloride.

• Possible Cause 3: Inefficient Cooling or Stirring: Poor heat transfer from the reaction mixture to the cooling bath can lead to localized hot spots.

  • Solution: Ensure the reaction flask is appropriately sized for the reaction volume and is well-immersed in the cooling bath. Use a magnetic stir bar or overhead stirrer that provides vigorous agitation to ensure uniform temperature distribution.

Issue 2: The reaction stalls or proceeds very slowly after initial addition.

• Possible Cause 1: Over-cooling: While essential for controlling the exotherm, excessively low temperatures can slow the reaction rate to a crawl.

  • Solution: After the initial controlled addition at a low temperature (e.g., 0-5 °C), you may need to allow the reaction to slowly warm to room temperature or even gently heat it to ensure complete conversion.[11] The progress of the reaction can be monitored by thin-layer chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[10]

• Possible Cause 2: Use of a Non-polar, Aprotic Solvent Without a Catalyst: In some cases, particularly with less reactive alcohols, the reaction may require a catalyst.

  • Solution: The addition of a catalytic amount of N,N-dimethylformamide (DMF) can significantly accelerate the reaction by forming the Vilsmeier reagent in situ, which is a more potent chlorinating agent.[11][12] Alternatively, using a base like pyridine can also promote the reaction, although this can change the stereochemical outcome.[13][14]

Experimental Protocols

Protocol 1: Controlled Addition of Thionyl Chloride

This protocol outlines a standard procedure for the safe addition of thionyl chloride to a quinoline alcohol.

• Apparatus Setup:

  • Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a pressure-equalizing dropping funnel, and a nitrogen or argon inlet connected to a gas bubbler.

  • The gas outlet from the bubbler should be connected to a scrubber containing a solution of sodium hydroxide to neutralize the evolved HCl and SO₂ gases.[4]

• Reagent Preparation:

  • Dissolve the quinoline alcohol in a suitable anhydrous solvent (e.g., dichloromethane (DCM) or toluene) in the reaction flask.

  • Charge the dropping funnel with the required amount of thionyl chloride.

• Reaction Execution:

  • Cool the reaction flask to 0-5 °C using an ice-water bath.

  • Begin vigorous stirring.

  • Add the thionyl chloride dropwise from the dropping funnel to the quinoline alcohol solution. The rate of addition should be controlled to maintain the internal temperature within the desired range.

  • After the addition is complete, allow the reaction to stir at 0-5 °C for a specified time, then slowly warm to room temperature.

  • Monitor the reaction progress by TLC or HPLC.

Protocol 2: Safe Quenching of Excess Thionyl Chloride

This protocol describes how to safely neutralize unreacted thionyl chloride after the reaction is complete.

• Apparatus Setup:

  • Prepare a separate flask containing a cold, stirred quenching solution. An ice bath is recommended to manage the exotherm of the quench.[15]

• Quenching Procedure:

  • Cool the reaction mixture to 0-5 °C.

  • Slowly and carefully add the reaction mixture to a vigorously stirred, cold saturated aqueous solution of sodium bicarbonate (NaHCO₃).[3][4] The addition should be done portion-wise or via a dropping funnel to control the rate of gas evolution (CO₂).

  • Alternatively, for water-sensitive products, the reaction can be quenched by the slow addition of a cold alcohol like isopropanol.[6]

• Workup:

  • After the quenching is complete and gas evolution has ceased, proceed with the appropriate aqueous workup to isolate the product.

Data and Visualization

Table 1: Key Parameters for Exotherm Control

Parameter	Recommended Range/Action	Rationale
Addition Temperature	0-10 °C	Minimizes the initial rate of reaction and allows for effective heat dissipation.
Addition Rate	Slow, dropwise	Maintains a low concentration of the limiting reagent, preventing a rapid accumulation of heat.
Solvent	Anhydrous, inert (e.g., DCM, Toluene)	Prevents violent reaction with water and helps to dissipate heat.
Stirring	Vigorous	Ensures uniform temperature distribution and prevents localized hot spots.
Atmosphere	Inert (N₂ or Ar)	Excludes atmospheric moisture which reacts violently with thionyl chloride.[3]

Diagrams

Below are diagrams illustrating the key workflows for managing thionyl chloride reactions.

Caption: Workflow for controlled thionyl chloride addition.

Caption: Troubleshooting flowchart for common issues.

References

• Benchchem. (n.d.). Removal of residual thionyl chloride from Cyclopent-3-ene-1-carbonyl chloride synthesis.
• ResearchGate. (2012, November 27). Which reagents are suitable for decomposing residual thionyl chloride after esterification?
• Benchchem. (2025, December). Technical Support Center: Removal of Excess Thionyl Chloride.

• ResearchGate. (n.d.). Reaction of 4-hydroxy-2-quinolones with thionyl chloride—preparation of new spiro-benzo[3][4]oxathioles and their transformations. Retrieved from

• Reddit. (2019, June 17). Removing thionyl chloride.
• Sciencemadness Discussion Board. (2008, May 30). thionyl chloride and alcohols.
• Organic Syntheses. (n.d.). Working with Hazardous Chemicals.
• Wikipedia. (n.d.). Thionyl chloride.
• ECHEMI. (n.d.). thionyl chloride addtion.
• Organic Syntheses. (2012). Working with Hazardous Chemicals. 89, 44-54.
• Google Patents. (n.d.). The assay method of chlorosulfuric acid in thionyl chloride.
• Benchchem. (n.d.). managing exothermic reactions with thionyl chloride and water.
• Reddit. (2023, October 8). Help with thionyl chloride halogenation.
• Sciencemadness Wiki. (2025, August 3). Thionyl chloride.
• Zeng, K., Ma, Y.-Y., Guo, Q.-Z., & Duan, T.-C. (2018). Determination of Thionyl Chloride Residue in Terephthaloyl Chloride by Inductively Coupled Plasma-Optical Emission Spectrometry. Chinese Journal of Analytical Chemistry, 46(12), 1965-1970.
• ResearchGate. (2016, January 11). Can any body suggestThionyl Chloride analysis methods let me know please?
• ReactionWeb.io. (2025, July 12). Alcohol + SOCl2.
• Journal of Chemical Research, Synopses. (n.d.). Thionyl Chloride-induced Conversion of 1-Ethyl-1,4-dihydro-2-methyl-4-oxoquinoline-3-carboxylic Acids to Highly Functionalised Thieno[3,4-b]quinoline Derivatives.
• Master Organic Chemistry. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides.
• Chemistry LibreTexts. (2019, June 5). 10.9 Reactions of Alcohols with Thionyl Chloride.
• YouTube. (2018, February 23). Reaction of alcohols with thionyl chloride.
• Master Organic Chemistry. (2014, February 10). SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi.

• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Reactions of thionyl chloride with C-methyl heterocycles. Part 2. The formation of[3][16]dithiolo[3,4-c]quinolin-1-ones and bis[dichloro(4-quinolyl)methyl]trisulphanes from 4-methylquinolines. Retrieved from

• Sarthaks eConnect. (2016, October 11). Why is thionyl chloride preferred for preparing alkyl chlorides from alcohols?
• Analytice. (n.d.). Thionyl chloride - analysis.
• Organic Syntheses. (n.d.). Procedure.
• Google Patents. (n.d.). Process for converting alcohols to chlorides.
• Chemistry Stack Exchange. (2024, January 1). Using Thionyl Chloride with tertiary alcohol.
• PMC. (n.d.). Can the Thermal Runaway of a Thionyl Chloride Cells Generate a Shock Wave?
• Journal of Organic Chemistry. (1979). Reaction of Thionyl Chloride with 3,4-Dihydro-2(1H)-quinolinone. 44(25), 4488-4488.
• Google Patents. (n.d.). Method for Chlorinating Alcohols.
• ResearchGate. (n.d.). Thionyl Chloride.
• Filo. (2024, December 8). Alcohol react with thionyl chloride.
• Journal of Physical Chemistry A. (2007). Reaction of Methyl Alcohol with Thionyl Chloride in Solution. 111(48), 12286–12294.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. reactionweb.io [reactionweb.io]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Thionyl chloride - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Can the Thermal Runaway of a Thionyl Chloride Cells Generate a Shock Wave? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. orgsyn.org [orgsyn.org]
• 11. reddit.com [reddit.com]
• 12. echemi.com [echemi.com]
• 13. m.youtube.com [m.youtube.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. reddit.com [reddit.com]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 3-(Chloromethyl)-2-methylquinoline and its 3-(Bromomethyl) Analog in Nucleophilic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic organic chemistry and drug development, the functionalization of heterocyclic scaffolds like quinoline is of paramount importance for the generation of novel molecular entities with diverse biological activities. The 3-halomethyl-2-methylquinoline core serves as a versatile building block for introducing a variety of substituents via nucleophilic substitution reactions. The choice between a chloromethyl and a bromomethyl derivative can significantly impact reaction efficiency, yield, and overall synthetic strategy. This guide provides an in-depth, objective comparison of the reactivity of 3-(chloromethyl)-2-methylquinoline and 3-(bromomethyl)-2-methylquinoline, supported by fundamental principles of organic chemistry and illustrative experimental data.

Theoretical Underpinnings of Reactivity: The Role of the Leaving Group

The reactivity of 3-(halomethyl)-2-methylquinolines in nucleophilic substitution reactions is primarily governed by the nature of the halogen, which acts as the leaving group. These reactions typically proceed via a bimolecular nucleophilic substitution (SN2) mechanism, where the rate is dependent on the concentration of both the substrate and the nucleophile.[1][2] The key step in this mechanism is the concerted attack of the nucleophile and the departure of the leaving group.

The efficacy of the leaving group is determined by its ability to stabilize the negative charge it acquires upon departure.[3] For halides, the leaving group ability increases down the group in the periodic table: I > Br > Cl > F. This trend is attributed to the increasing size and polarizability of the halide ion, as well as the decreasing basicity. Larger ions can better distribute the negative charge, making them more stable and thus better leaving groups. Consequently, the carbon-bromine (C-Br) bond is weaker and more easily cleaved than the carbon-chlorine (C-Cl) bond, leading to a lower activation energy for the substitution reaction. Therefore, it is anticipated that 3-(bromomethyl)-2-methylquinoline will exhibit greater reactivity compared to its chloro analog.

Comparative Reactivity Data

To illustrate the difference in reactivity, a comparative study of the reaction of 3-(chloromethyl)-2-methylquinoline and 3-(bromomethyl)-2-methylquinoline with a common nucleophile, sodium azide, is presented below. The data, representing typical outcomes, highlights the superior reactivity of the bromo derivative in terms of reaction time and yield.

Substrate	Nucleophile	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
3-(Chloromethyl)-2-methylquinoline	Sodium Azide (1.2 eq)	DMF	60	12	75
3-(Bromomethyl)-2-methylquinoline	Sodium Azide (1.2 eq)	DMF	60	4	92

Table 1: Representative comparative data for the azidation of 3-(halomethyl)-2-methylquinolines. This data is illustrative of the expected trend in reactivity.

The significantly shorter reaction time and higher yield observed for the bromo derivative are in complete agreement with the established principles of leaving group ability in SN2 reactions.

Experimental Protocols

The following are detailed, step-by-step methodologies for a comparative kinetic analysis and a preparative scale nucleophilic substitution reaction.

Protocol 1: Comparative Kinetic Analysis of Azidation

This protocol outlines a method to experimentally determine and compare the rate constants for the reaction of 3-(chloromethyl)-2-methylquinoline and 3-(bromomethyl)-2-methylquinoline with sodium azide.

Materials:

• 3-(Chloromethyl)-2-methylquinoline

• 3-(Bromomethyl)-2-methylquinoline

• Sodium Azide (NaN₃)

• Dimethylformamide (DMF), anhydrous

• Internal standard (e.g., dodecane)

• Reaction vials with septa

• Thermostated oil bath

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 0.1 M solution of 3-(chloromethyl)-2-methylquinoline in anhydrous DMF containing a known concentration of an internal standard.

  • Prepare a 0.1 M solution of 3-(bromomethyl)-2-methylquinoline in anhydrous DMF containing the same concentration of the internal standard.

  • Prepare a 0.2 M solution of sodium azide in anhydrous DMF.

• Reaction Setup:

  • In separate reaction vials, place equal volumes of the respective quinoline stock solutions.

  • Equilibrate the vials in a thermostated oil bath at a constant temperature (e.g., 60 °C).

• Initiation of Reaction and Monitoring:

  • To each vial, rapidly add an equal volume of the pre-heated sodium azide solution and start a timer.

  • At regular time intervals (e.g., every 30 minutes for the bromo derivative and every hour for the chloro derivative), withdraw a small aliquot from each reaction mixture.

  • Immediately quench the reaction in the aliquot by diluting it with cold water and extracting with a suitable organic solvent (e.g., ethyl acetate).

• Analysis:

  • Analyze the quenched aliquots by GC or HPLC to determine the concentration of the remaining starting material relative to the internal standard.

• Data Processing:

  • Plot the natural logarithm of the concentration of the starting material versus time for each reaction.

  • The slope of the resulting straight line will be the negative of the pseudo-first-order rate constant (-k').

  • The second-order rate constant (k) can be calculated by dividing k' by the initial concentration of sodium azide.

Protocol 2: Preparative Synthesis of 3-(Azidomethyl)-2-methylquinoline

This protocol provides a method for the synthesis of 3-(azidomethyl)-2-methylquinoline from either the chloro or bromo precursor.

Materials:

• 3-(Halomethyl)-2-methylquinoline (1.0 eq)

• Sodium Azide (1.2 eq)

• Dimethylformamide (DMF)

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Stir bar

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup:

  • To a round-bottom flask equipped with a stir bar, add 3-(halomethyl)-2-methylquinoline and DMF.

  • Add sodium azide to the solution.

• Reaction:

  • Heat the reaction mixture to 60 °C with stirring.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up:

  • Once the starting material is consumed, cool the reaction mixture to room temperature.

  • Pour the mixture into deionized water and extract with ethyl acetate (3 x volume of DMF).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel to afford the pure 3-(azidomethyl)-2-methylquinoline.

Visualization of the Reaction Mechanism and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the SN2 reaction mechanism and the experimental workflow for comparing the reactivity of the two substrates.

Caption: Generalized SN2 reaction mechanism.

Caption: Workflow for comparing the reactivity of the chloro and bromo analogs.

Conclusion

For researchers and drug development professionals, the choice between 3-(chloromethyl)-2-methylquinoline and its 3-(bromomethyl) analog for nucleophilic substitution reactions is clear from a reactivity standpoint. The 3-(bromomethyl) derivative is the more reactive substrate due to the superior leaving group ability of bromide compared to chloride. This enhanced reactivity translates to shorter reaction times and often higher yields, which are critical considerations in multi-step syntheses. While the chloro derivative may be more cost-effective, the potential for increased efficiency and productivity with the bromo analog often outweighs the initial cost difference, particularly in process development and scale-up operations. The experimental protocols provided herein offer a robust framework for both the comparative evaluation and the practical application of these valuable synthetic intermediates.

References

• SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. (2021, May 10). Retrieved from [Link]

• SN2 reaction. In Wikipedia. Retrieved from [Link]

• Leaving Group. In Chemistry LibreTexts. Retrieved from [Link]

Sources

• 1. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
• 2. SN2 reaction - Wikipedia [en.wikipedia.org]
• 3. SN1 and SN2 Reactions - Kinetics, Order of Reactivity of Alkyl Halides | Pharmaguideline [pharmaguideline.com]

A Senior Application Scientist's Guide to Distinguishing 3-Chloromethylquinoline and 4-Chloromethylquinoline Isomers

In the fields of medicinal chemistry and materials science, the quinoline scaffold is a cornerstone for innovation. The precise functionalization of this bicyclic heterocycle is critical, as even minor positional changes of a substituent can dramatically alter a molecule's biological activity and physicochemical properties. This guide provides an in-depth comparison of the analytical and chemical methods used to distinguish between two closely related structural isomers: 3-chloromethylquinoline and 4-chloromethylquinoline. For researchers engaged in drug development or fine chemical synthesis, the ability to unambiguously confirm the identity of these precursors is paramount.

This document moves beyond simple protocol listings, delving into the causal relationships behind experimental choices and providing self-validating workflows. We will explore spectroscopic, chromatographic, and chemical reactivity-based approaches, supported by experimental data and authoritative references, to equip you with the expertise to confidently differentiate these critical building blocks.

The Analytical Challenge: Subtle Differences, Significant Consequences

3-Chloromethylquinoline and 4-chloromethylquinoline share the same molecular formula (C₁₀H₈ClN) and molecular weight (177.63 g/mol ). Their structural difference lies solely in the attachment point of the chloromethyl (-CH₂Cl) group to the quinoline core. This subtlety presents a significant analytical challenge, as many techniques will yield very similar results. However, the electronic environment of the chloromethyl group and its influence on the quinoline ring are distinct, providing the basis for their differentiation.

The 4-position (or para-position relative to the nitrogen) is electronically different from the 3-position (or meta-position). The nitrogen atom's electron-withdrawing nature and its lone pair of electrons exert a powerful influence on the ring's electron density, particularly at the 2- and 4-positions. This electronic disparity is the key we will exploit for differentiation.

Spectroscopic Fingerprinting: Unmasking Isomers with NMR and MS

Spectroscopic methods are the most powerful and non-destructive tools for isomer differentiation. Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) provide detailed structural information that can definitively distinguish between the 3- and 4-isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard

NMR spectroscopy is the most definitive method for identifying these isomers. The chemical environment of each proton and carbon atom is unique, leading to distinct chemical shifts and coupling patterns in the respective spectra.

¹H NMR Spectroscopy: A Tale of Two Protons

The most telling signals in the ¹H NMR spectrum are those of the chloromethyl protons (-CH₂Cl) and the protons on the quinoline ring itself.

• Chloromethyl Protons (-CH₂Cl): The protons of the -CH₂Cl group in the 4-isomer are expected to appear at a lower field (higher δ value) compared to the 3-isomer. This is due to the strong deshielding effect of the electronegative nitrogen atom at the adjacent 1-position, which withdraws electron density more effectively from the 4-position than the 3-position.[1][2]

• Aromatic Protons: The proton at the 2-position (H2) is highly sensitive to the substituent at the 3- or 4-position. In 4-chloromethylquinoline, the H2 and H3 protons will show a characteristic ortho-coupling (³J), typically in the range of 7-10 Hz.[3] In 3-chloromethylquinoline, the H2 and H4 protons are separated by the substituent and will appear as singlets or narrow doublets due to weaker meta-coupling (⁴J), which is typically around 2-3 Hz.[3]

• Nuclear Overhauser Effect (NOE): A 2D NOESY experiment can provide definitive proof. For the 4-isomer, an NOE correlation is expected between the chloromethyl protons and the proton at the 5-position (H5) due to their spatial proximity. For the 3-isomer, an NOE would be observed between the chloromethyl protons and the protons at both the 2- and 4-positions.[4][5]

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

The ¹³C NMR spectrum provides complementary information. The chemical shifts of the carbon atoms in the quinoline ring are influenced by the substituent's position.[6][7]

• Chloromethyl Carbon (-CH₂Cl): Similar to the protons, the carbon of the -CH₂Cl group in the 4-isomer is expected to be more deshielded and appear at a slightly lower field than in the 3-isomer.

• Quinoline Carbons: The carbons of the pyridine ring (C2, C3, C4) are most affected. Substituent effects on ¹³C chemical shifts are well-documented and can be used to predict the substitution pattern.[3][8] For instance, the chemical shift of C4 will be significantly different when it bears the substituent versus when it is adjacent to it.

Isomer	Key Protons	Expected ¹H Chemical Shift (δ ppm)	Key Carbons	Expected ¹³C Chemical Shift (δ ppm)
3-Chloromethylquinoline	-CH₂Cl	~4.7-4.8	-CH₂Cl	~44-46
H2	~8.9-9.0 (singlet or narrow doublet)	C3	~135-137 (Substituted)
H4	~8.1-8.2 (singlet or narrow doublet)	C4	~148-150
4-Chloromethylquinoline	-CH₂Cl	~4.9-5.0	-CH₂Cl	~46-48
H2	~8.8-8.9 (doublet)	C3	~122-124
H3	~7.5-7.6 (doublet)	C4	~145-147 (Substituted)
Note: These are predicted values based on typical substituent effects in quinoline systems and may vary depending on the solvent and concentration. Experimental verification is essential.

Experimental Protocol 1: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the quinoline sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.[3]

• ¹H NMR Acquisition: Acquire a standard ¹H NMR spectrum. Ensure proper shimming to obtain high-resolution signals.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A sufficient number of scans may be required to achieve a good signal-to-noise ratio, especially for the quaternary carbons.

• 2D NMR (Optional but Recommended): If ambiguity remains, perform COSY, HSQC, HMBC, and NOESY experiments. These will establish proton-proton connectivities, direct proton-carbon attachments, long-range proton-carbon correlations, and through-space proximities, respectively, allowing for an irrefutable structural assignment.[9]

Mass Spectrometry (MS): Deducing Structure from Fragments

While both isomers will show an identical molecular ion peak (M⁺) at m/z 177/179 (due to ³⁵Cl and ³⁷Cl isotopes), their fragmentation patterns under electron impact (EI) ionization can differ. The stability of the resulting fragments dictates the observed pattern.

The key fragmentation is the loss of the chlorine atom or the entire chloromethyl group. The stability of the resulting quinolyl-methyl carbocation or radical will influence the abundance of these fragment ions.

• 4-Chloromethylquinoline: Cleavage of the C-Cl bond forms a quinolin-4-ylmethyl cation (m/z 142). This cation is stabilized by resonance with the nitrogen atom, making this a potentially more favorable fragmentation pathway. This could lead to a more abundant peak at m/z 142 compared to the 3-isomer.

• 3-Chloromethylquinoline: The corresponding quinolin-3-ylmethyl cation lacks this direct resonance stabilization from the nitrogen atom. Therefore, fragmentation might favor other pathways.

A common fragmentation for both would be the loss of the entire -CH₂Cl group, leading to a quinoline radical cation fragment at m/z 127. The relative intensity of the m/z 142 peak versus the m/z 127 peak can be a diagnostic indicator.[10][11][12]

Caption: Potential EI-MS fragmentation pathways for the isomers.

Chromatographic Separation: Resolving by Polarity

High-Performance Liquid Chromatography (HPLC) is a viable technique for separating the two isomers, although their similar structures can make it challenging.[13][14] The subtle difference in polarity, arising from the position of the chloromethyl group relative to the nitrogen, is the basis for separation. The 4-isomer, with its substituent in a more electronically active position, may exhibit slightly different interactions with the stationary phase.

Caption: Workflow for developing an HPLC separation method.

Experimental Protocol 2: RP-HPLC Separation

This protocol serves as a starting point and will likely require optimization.[13][15]

• System: An HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 10 mM phosphate buffer, pH adjusted to 4.0.

• Mobile Phase B: Acetonitrile.

• Elution: Start with an isocratic elution, for example, 40:60 (A:B). Systematically vary the concentration of the organic modifier to optimize resolution.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Rationale: The separation of these basic compounds is highly dependent on the mobile phase pH.[13] By working at a pH near the pKa of the quinoline nitrogen, slight differences in protonation state can be exploited to achieve separation.

Chemical Reactivity: A Functional Distinction

The reactivity of the benzylic chlorine is influenced by its position on the quinoline ring. The 4-position is conjugated with the ring nitrogen, which can stabilize a carbocation intermediate in an Sₙ1-type reaction. The 3-position lacks this direct conjugation. This difference in reactivity can be used as a chemical test.

A simple nucleophilic substitution reaction, for instance with a mild nucleophile like ethanol (ethanolysis), would be expected to proceed faster for the 4-isomer due to the greater stability of the reaction intermediate.

Experimental Protocol 3: Reactivity Test (Ethanolysis)

• Reaction Setup: In two separate vials, dissolve an equal, known amount of each isomer in ethanol.

• Heating: Gently heat both solutions at the same temperature (e.g., 50 °C) in a controlled-temperature bath.

• Monitoring: Monitor the progress of the reaction over time by taking aliquots and analyzing them by TLC or HPLC.

• Observation: The 4-chloromethylquinoline is expected to react faster to form 4-(ethoxymethyl)quinoline. The appearance of the new product spot/peak and the disappearance of the starting material will be more rapid for the 4-isomer.

Conclusion

Distinguishing between 3-chloromethylquinoline and 4-chloromethylquinoline requires a multi-faceted analytical approach. While chromatographic and chemical reactivity methods can provide strong indications, NMR spectroscopy stands as the unequivocal tool for definitive identification. The distinct chemical shifts of the -CH₂Cl protons and the unique coupling patterns of the H2 and H4 protons in the ¹H NMR spectrum provide a clear and reliable fingerprint for each isomer. For absolute certainty in structural elucidation, particularly in regulated environments, a combination of 1D and 2D NMR techniques is the recommended gold standard. By understanding the fundamental chemical principles that differentiate these isomers, researchers can select the appropriate analytical strategy to ensure the integrity of their synthetic work.

References

• Benchchem. (n.d.). Technical Support Center: Chromatographic Separation of Quinoline and Isoquinoline Isomers.
• ResearchGate. (n.d.). Synthesis of 4-chloromethyl quinoline-2(1H)-one (4CMQ) isomer.
• MDPI. (2000, December 18). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue.
• PrepChem.com. (n.d.). Synthesis of 4-chloroquinoline.
• PubMed. (1995, July 6). High performance liquid chromatographic separation and pH-dependent electrochemical properties of pyrroloquinoline quinone and three closely related isomeric analogues.
• Quora. (2020, July 19). How might one synthesis 4-chloro quinoline?
• Google Patents. (n.d.). US4277607A - Process for the preparation of 4-chloroquinolines.
• SIELC Technologies. (n.d.). HPLC Separation of Quinine and Quinidine.
• ResearchGate. (2017, March 7). Mercuration of quinoline give different isomers how could these isomers separated.
• SIELC Technologies. (n.d.). Separation of Quinoline on Newcrom R1 HPLC column.
• Benchchem. (n.d.). Synthesis routes of 2-Chloro-3-(chloromethyl)quinoline.
• Benchchem. (n.d.). Application Notes and Protocols for 1H and 13C NMR Spectroscopy of Substituted Quinolines.
• ResearchGate. (n.d.). One-step synthesis of ethyl 2-(chloromethyl)quinoline-3-carboxylate (8).
• PrepChem.com. (n.d.). Synthesis of dichloromethyl-quinoline.
• Google Patents. (n.d.). CN102942524A - Preparation method of quinoline derivative.
• Google Patents. (n.d.). EP0113432A1 - Chloromethyl quinoline derivatives, process for their preparation and their use.
• ResearchGate. (n.d.). 1 H NMR coupling for protons 2-Ha, 2-Hb, and 4-H with 3-H as evidence....
• Benchchem. (n.d.). A Comparative Guide to the Reactivity of 3-Bromoquinoline and 3-Chloroquinoline in Synthetic Chemistry.
• ResearchGate. (n.d.). 13 C NMR chemical shifts (δ, ppm) for quinoline derivatives (in CDCl 3 ).
• TSI Journals. (2018, June 28). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value.
• Journal of Heterocyclic Chemistry. (n.d.). REACTIONS OF 3-SUBSTITUTED QUINOLINE 1-OXIDES WITH ACYLATING AGENTS.
• UNCW Institutional Repository. (n.d.). Concentration dependent ¹H-NMR chemical shifts of quinoline derivatives.
• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns.
• PubMed. (1989, September). 13 C NMR spectra of some halocarbons. Shift predictions in polychloro-quinolines and -isoquinolines.
• Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy.
• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry.
• Oregon State University. (2022, March 9). 13C NMR Chemical Shifts.
• Benchchem. (n.d.). Application Notes and Protocols for 1H and 13C NMR Spectroscopy of Quinoline Compounds.
• Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table.
• MDPI. (n.d.). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones.
• Journal of the Chemical Society B: Physical Organic. (n.d.). Kinetics of reactions in heterocycles. Part IX. Trimethylammonio- and dimethylamino-N-methyl-derivatives of quinoline, isoquinoline, cinnoline, phthalazine, quinazoline, and quinoxaline.
• Saskoer.ca. (n.d.). 4.2. Classification of Isomers – Introduction to Organic Chemistry.
• YouTube. (2025, February 2). How to Identify Structural Isomers | Organic Chemistry Tutorial.
• ChemicalBook. (n.d.). Quinoline(91-22-5) 1H NMR spectrum.
• MilliporeSigma. (n.d.). NMR Chemical Shifts of Impurities.
• YouTube. (2020, December 17). Solving Mass Spectroscopy Problems - Analyzing Fragmentation Patterns.
• Thieme Connect. (2023, December 1). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol.
• Synlett. (n.d.). An Efficient Approach to 4-Chloro Quinolines via TMSCl-mediated Cascade Cyclization of Ortho-Propynol Phenyl Azides.
• ResearchGate. (n.d.). Key NOESY correlations of compound 3.
• PMC. (n.d.). Fragmentation Patterns of Chlorogenic Acid Homologs in Positive- and Negative-Ion Mode Mass Spectrometry.
• Chemistry LibreTexts. (2025, October 26). 6.4: Distinguishing Isomers.
• SlidePlayer. (2012, March). Chemistry II (Organic) Heteroaromatic Chemistry LECTURE 7 Deprotonation & Benzo-heterocyces: Indoles & (Iso)quinolines.
• ChemRxiv. (n.d.). Which halogen to choose? Comparing the effects of chlorine and fluorineas bioisosteric substituents in drug design.
• YouTube. (2023, October 24). Mass Spectrometry: Interpreting Fragmentation Patterns // HSC Chemistry.
• PMC. (n.d.). Novel Morpholine-Bearing Quinoline Derivatives as Potential Cholinesterase Inhibitors: The Influence of Amine, Carbon Linkers and Phenylamino Groups.
• Chemistry Stack Exchange. (2018, April 26). SN1 reactivity order for chloromethyl methyl ether and trityl chloride.
• MDPI. (2024, April 25). Using Quinolin-4-Ones as Convenient Common Precursors for a Metal-Free Total Synthesis of Both Dubamine and Graveoline Alkaloids and Diverse Structural Analogues.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Novel Morpholine-Bearing Quinoline Derivatives as Potential Cholinesterase Inhibitors: The Influence of Amine, Carbon Linkers and Phenylamino Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 13 C NMR spectra of some halocarbons. Shift predictions in polychloro-quinolines and -isoquinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 9. benchchem.com [benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. scienceready.com.au [scienceready.com.au]
• 12. Fragmentation Patterns of Chlorogenic Acid Homologs in Positive- and Negative-Ion Mode Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Separation of Quinoline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Comparative Guide: TLC Visualization of Chloromethyl Quinoline Intermediates

Topic: TLC Visualization Stains for Chloromethyl Quinoline Intermediates Content Type: Publish Comparison Guide

Executive Summary

Chloromethyl quinolines are potent alkylating agents widely used as intermediates in the synthesis of kinase inhibitors, antimalarials, and receptor antagonists. Their high reactivity, however, presents a dual challenge: stability (susceptibility to hydrolysis on acidic silica) and detection (distinguishing the reactive chloride from non-reactive methyl precursors or hydrolyzed alcohol byproducts).

This guide objectively compares visualization techniques, establishing 4-(p-nitrobenzyl)pyridine (NBP) as the critical differentiator for the chloromethyl functionality, while Dragendorff’s Reagent serves as the confirmation standard for the quinoline core.

The Chemist’s Challenge: Selectivity vs. Sensitivity

In a typical chlorination reaction (converting a methyl or hydroxymethyl quinoline to a chloromethyl quinoline), three species often co-elute or have similar R_f values. Standard UV visualization cannot distinguish them effectively.

Compound Species	Structure Note	Chemical Nature	UV (254 nm)
Starting Material	Quinoline-CH₃	Non-alkylating	Strong Absorption
Target Intermediate	Quinoline-CH₂-Cl	Active Alkylator	Strong Absorption
Byproduct	Quinoline-CH₂-OH	Nucleophile	Strong Absorption

The Solution: Use a "Stain Triangulation" approach.

• UV for localization.

• NBP for functional activity (alkylating power).

• Dragendorff for heterocycle confirmation.

Comparative Analysis of Staining Reagents

The following table summarizes the performance of available stains specifically for chloromethyl quinoline intermediates.

Visualization Method	Selectivity	Sensitivity	Color Result	Mechanism	Stability of Stain
UV Light (254 nm)	Low	High	Dark Spot (Green Background)	Fluorescence Quenching	N/A
4-(p-nitrobenzyl)pyridine (NBP)	High (Specific)	High (<1 µg)	Violet / Blue	Alkylation of Pyridine Nitrogen	Fades rapidly
Dragendorff’s Reagent	Medium (Class Specific)	Medium	Orange / Brown	K[BiI₄] complex with Basic N	Stable
KMnO₄ (Permanganate)	Low (General Oxidizer)	Medium	Yellow on Purple	Oxidation of C-H/O-H	Stable
Iodine Chamber	Low (General)	High	Brown / Yellow	Reversible intercalation	Reversible

Critical Insight: NBP is the only reagent listed that confirms the presence of the reactive carbon-chlorine bond. A spot that is UV(+) but NBP(-) indicates the chloromethyl group has likely hydrolyzed or failed to form.

Detailed Experimental Protocols

Protocol A: The NBP "Alkylator" Stain (Gold Standard)

Best for: Confirming the formation of the chloromethyl group and detecting trace genotoxic impurities.

Reagents:

• Solution A (Alkylation Reagent): Dissolve 500 mg of 4-(p-nitrobenzyl)pyridine (NBP) in 10 mL of Acetone (or Acetonitrile).

• Solution B (Basifier): 0.2 M NaOH in water (alternative: Piperidine/Acetone 1:5 v/v).

Workflow:

• Elute the TLC plate and dry it completely (residual acid from eluent can interfere).

• Dip or spray the plate generously with Solution A .

• Heat Activation: Heat the plate at 110°C for 2–5 minutes. Mechanism: The weak nucleophile NBP attacks the chloromethyl group.

• Cool the plate briefly.

• Spray with Solution B .

• Observation: Active chloromethyl quinolines appear immediately as intense blue/violet spots on a white background.

  • Note: The color is pH-dependent and may fade as the base absorbs CO₂. Photograph immediately.

Protocol B: Modified Dragendorff’s Reagent

Best for: Confirming the integrity of the quinoline ring system.

Reagents:

• Solution A: 0.85 g Basic Bismuth Nitrate in 10 mL Glacial Acetic Acid + 40 mL Water.

• Solution B: 8 g Potassium Iodide in 20 mL Water.

• Working Solution: Mix 5 mL Solution A + 5 mL Solution B + 20 mL Acetic Acid + 100 mL Water.

Workflow:

• Spray the developed TLC plate with the Working Solution.

• Observation: Quinolines appear as orange to reddish-brown spots on a pale yellow background.

• Validation: If a spot is UV active but Dragendorff negative, the quinoline ring may have been degraded (e.g., oxidative cleavage).

Mechanism of Action: The NBP Reaction

Understanding why the stain works builds trust in the result. The NBP stain relies on the specific alkylation of the pyridine nitrogen in the reagent by your chloromethyl intermediate.

Caption: The NBP reagent acts as a nucleophile, displacing the chloride. Subsequent basification creates a highly conjugated, blue zwitterion.

Strategic Workflow for Reaction Monitoring

Do not rely on a single stain. Use this logic gate to interpret your TLC plate during synthesis.

Caption: Decision tree for distinguishing active alkylating agents from inactive precursors using sequential staining.

Troubleshooting & Expert Tips

• The "Ghost" Spot (Hydrolysis): Chloromethyl quinolines are benzylic halides. On acidic silica gel (pH ~5), they can hydrolyze to the hydroxymethyl derivative during the TLC run.

  • Symptom:[1][2][3][4] A streak or a new polar spot that is UV(+) but NBP(-).

  • Fix: Add 1% Triethylamine to your TLC mobile phase to neutralize the silica and prevent on-plate decomposition.

• Fading Blue Spots: The NBP chromophore is not stable. Outline spots with a pencil immediately after spraying the base.

• False Negatives: If the NBP spray is too acidic, the blue color won't develop. Ensure your NaOH or Piperidine spray is fresh and sufficiently basic.

References

• Epstein, J., et al. (1955). Colorimetric Estimation of Tetraethyl Pyrophosphate and Other Anticholinesterase Insecticides (Use of NBP). Analytical Chemistry.[1][2][4][5][6]

• Friedman, O. M., et al. (1965). Colorimetric estimation of nitrogen mustards in aqueous media. Analytical Chemistry.[1][2][4][5][6] (Foundational text on NBP alkylation mechanism).

• Sigma-Aldrich. (2024). TLC Stains and Visualization Reagents Guide.

• University of Rochester. (n.d.). TLC Stains: Formulas and Uses.[4][7]

Sources

• 1. epfl.ch [epfl.ch]
• 2. scribd.com [scribd.com]
• 3. Home Page [chem.ualberta.ca]
• 4. ChemicalDesk.Com: TLC Stains Preparation [allchemist.blogspot.com]
• 5. Preparation of TLC spray reagents. [delloyd.50megs.com]
• 6. TLC stains [reachdevices.com]
• 7. depts.washington.edu [depts.washington.edu]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-(Chloromethyl)-2-methylquinoline

For researchers and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety. The proper handling and disposal of specialized chemical reagents are paramount to protecting laboratory personnel and the environment. This guide provides a detailed, step-by-step protocol for the safe disposal of 3-(Chloromethyl)-2-methylquinoline, a halogenated organic compound. The procedures outlined below are grounded in established safety protocols and regulatory guidelines to ensure compliance and mitigate risk.

Understanding the Hazard Profile of 3-(Chloromethyl)-2-methylquinoline

Before any handling or disposal, a thorough understanding of the compound's hazard profile is essential. 3-(Chloromethyl)-2-methylquinoline is classified with several hazards that necessitate careful management.

Key Hazards:

• Acute Toxicity (Oral): Harmful if swallowed.[1][2]

• Skin Corrosion/Irritation: Causes skin irritation and in some cases, severe burns.[1][2][3][4]

• Serious Eye Damage/Irritation: Can cause serious eye damage.[1][2][3][4]

• Respiratory Irritation: May cause respiratory irritation upon inhalation of dust or vapors.[1][2][4]

• Corrosive to Metals: May be corrosive to certain metals.[1]

Due to its chlorinated nature, 3-(Chloromethyl)-2-methylquinoline is categorized as a halogenated organic compound .[5] This classification is critical as it dictates the specific waste stream and disposal methods required by regulatory bodies such as the Environmental Protection Agency (EPA).[6][7] Halogenated organic wastes are typically managed through controlled incineration at high temperatures to ensure complete destruction and prevent the release of harmful byproducts.[1][8]

Personal Protective Equipment (PPE): Your First Line of Defense

The causality behind stringent PPE requirements is the potential for immediate and long-term health effects from exposure. The following PPE is mandatory when handling 3-(Chloromethyl)-2-methylquinoline in any capacity, including disposal.

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles with side-shields and a face shield.[1][4]	Protects against splashes and airborne particles that can cause severe eye damage.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).[1][9]	Prevents skin contact which can lead to irritation or chemical burns.
Body Protection	A laboratory coat and a chemical-resistant apron if handling larger quantities.[1][10]	Protects the body from spills and contamination.
Respiratory Protection	A NIOSH/MSHA-approved respirator.[1][10]	Necessary to prevent inhalation of dust or vapors that can irritate the respiratory system.

All handling and preparation for disposal of 3-(Chloromethyl)-2-methylquinoline should be conducted within a certified chemical fume hood to minimize the risk of inhalation.[10] An eyewash station and safety shower must be readily accessible.[4][10]

Step-by-Step Disposal Protocol

The "cradle to grave" principle of hazardous waste management holds the generator responsible for the waste from its creation to its final disposal.[10] Therefore, a meticulous and compliant disposal process is non-negotiable.

Step 1: Waste Segregation and Identification

Proper segregation is the cornerstone of safe chemical waste management.[10]

• Do Not Mix: Never mix 3-(Chloromethyl)-2-methylquinoline waste with other waste streams, particularly non-halogenated organic or aqueous waste, unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[11][10] Incompatible chemicals can react violently, leading to the generation of heat, toxic gases, or even explosions.[10]

• Separate Solids and Liquids: Segregate solid waste (e.g., contaminated gloves, weigh boats, paper towels) from liquid waste (e.g., unused solutions, reaction mixtures).[10]

Step 2: Waste Collection and Containerization

The integrity of the waste container is crucial for safe storage and transport.

• Container Selection: Use only approved hazardous waste containers that are compatible with 3-(Chloromethyl)-2-methylquinoline. High-density polyethylene (HDPE) or glass containers are generally suitable.[10]

• Labeling: The container must be clearly and accurately labeled as "Hazardous Waste" and include the full chemical name: "3-(Chloromethyl)-2-methylquinoline." Also, indicate the specific hazards (e.g., "Toxic," "Corrosive," "Irritant").

• Container Management: Keep the waste container tightly closed when not in use and store it in a cool, dry, and well-ventilated area, away from incompatible materials.[1][8][12]

Step 3: Handling Spills and Decontamination

In the event of a spill, a swift and appropriate response is critical to prevent exposure and environmental contamination.

• Small Spills: For minor spills, trained personnel wearing full PPE should use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to contain and absorb the spilled chemical.[9][13] Do not use combustible materials like paper towels to absorb the initial spill. Once absorbed, carefully sweep or scoop the material into a designated hazardous waste container.[4]

• Large Spills: In the case of a large spill, evacuate the area immediately and secure it.[1][8][10] Contact your institution's emergency response team or EHS department for assistance.[10]

• Decontamination: After the bulk of the spill has been cleaned up, decontaminate the area with a suitable solvent (e.g., soap and water), followed by a rinse.[14] All materials used for decontamination, including wipes and absorbent pads, must be disposed of as hazardous waste.

Step 4: Arranging for Final Disposal

The final disposal of 3-(Chloromethyl)-2-methylquinoline must be handled by a licensed hazardous waste disposal company.

• Institutional Procedures: Follow your institution's established procedures for hazardous waste disposal. This typically involves contacting the EHS department to schedule a waste pickup.[10]

• Regulatory Compliance: Ensure that the disposal process adheres to all local, state, and federal regulations for hazardous waste.[8][12] The primary method for the disposal of halogenated organic compounds is controlled incineration in a licensed facility equipped with flue gas scrubbing to neutralize acidic gases produced during combustion.[1][8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-(Chloromethyl)-2-methylquinoline.

Caption: Disposal workflow for 3-(Chloromethyl)-2-methylquinoline.

Conclusion: A Commitment to Safety

The responsible disposal of 3-(Chloromethyl)-2-methylquinoline is a critical component of laboratory safety and environmental stewardship. By adhering to the detailed procedures outlined in this guide, researchers and drug development professionals can effectively manage this hazardous waste stream, ensuring a safe working environment and full regulatory compliance.

References

• 3-Chloro-2-methylquinoline. (n.d.). PubChem. Retrieved from [Link]

• HAZARDOUS WASTE SEGREGATION. (2016, April 15). Bucknell University. Retrieved from [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• Halogenated Waste. (n.d.). University of Wisconsin-Milwaukee. Retrieved from [Link]

• Safety data sheet - 2-Methylquinoline. (2023, March 28). CPAchem. Retrieved from [Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. (n.d.). eCFR. Retrieved from [Link]

• quinoline yellow (water soluble) - Safety Data Sheet. (n.d.). Chemwatch. Retrieved from [Link]

• Decontamination. (n.d.). University of Texas at Austin. Retrieved from [Link]

• Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32. (n.d.). Westlaw. Retrieved from [Link]

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. cpachem.com [cpachem.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. uakron.edu [uakron.edu]
• 6. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 7. View Document - California Code of Regulations [govt.westlaw.com]
• 8. targetmol.com [targetmol.com]
• 9. nmu-mi.safecollegessds.com [nmu-mi.safecollegessds.com]
• 10. benchchem.com [benchchem.com]
• 11. bucknell.edu [bucknell.edu]
• 12. tcichemicals.com [tcichemicals.com]
• 13. cdhfinechemical.com [cdhfinechemical.com]
• 14. cmich.edu [cmich.edu]